(5-Fluorobenzo[d]isoxazol-3-yl)methanamine

Core Science & Biosynthesis

The Tale of Two Isomers: A Technical Guide to 5-Fluoro and 6-Fluorobenzo[d]isoxazole Derivatives in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

The benzo[d]isoxazole scaffold is a cornerstone in modern medicinal chemistry, giving rise to a multitude of clinically significant therapeutic agents. The introduction of a fluorine atom to this privileged structure has proven to be a pivotal strategy in modulating the physicochemical and pharmacological properties of these derivatives. This in-depth technical guide dissects the nuanced differences between two key positional isomers: 5-fluoro and 6-fluorobenzo[d]isoxazole derivatives. While the 6-fluoro isomer has been extensively incorporated into successful antipsychotic medications, the 5-fluoro analogue remains comparatively underexplored. This guide will delve into the established synthetic pathways, structure-activity relationships (SAR), and profound biological implications of the 6-fluoro substitution, while providing a theoretical framework to understand the potential, yet unharnessed, attributes of the 5-fluoro isomer. Through a synthesis of experimental data and medicinal chemistry principles, we aim to provide a comprehensive resource for researchers engaged in the design and development of novel benzo[d]isoxazole-based therapeutics.

The Benzo[d]isoxazole Core: A Privileged Scaffold in Neuropharmacology

The benzo[d]isoxazole ring system, a bicyclic heterocycle composed of a benzene ring fused to an isoxazole ring, has emerged as a "privileged structure" in medicinal chemistry.[1][2] This designation stems from its ability to serve as a versatile template for the development of ligands targeting a diverse range of biological targets, with a particular prominence in the central nervous system (CNS).[1] The unique electronic and conformational properties of this scaffold have been instrumental in the design of potent and selective therapeutic agents.

The incorporation of a fluorine atom onto the benzo[d]isoxazole core has been a particularly fruitful strategy in drug discovery. Fluorine, with its high electronegativity, small van der Waals radius, and ability to form strong carbon-fluorine bonds, can significantly influence a molecule's metabolic stability, lipophilicity, and binding affinity to its target protein.[3] The precise placement of the fluorine atom on the aromatic ring can have a profound impact on these properties, leading to distinct pharmacological profiles. This guide will focus on the differential impact of fluorine substitution at the 5- and 6-positions of the benzo[d]isoxazole nucleus.

The Ascendancy of the 6-Fluoro Isomer: A Story of Antipsychotic Drug Development

The 6-fluorobenzo[d]isoxazole moiety is a hallmark of several atypical antipsychotic drugs, most notably risperidone, paliperidone, and iloperidone.[4][5] The consistent presence of the 6-fluoro substituent in these clinically successful drugs underscores its critical role in achieving the desired therapeutic effect.

Structure-Activity Relationship (SAR) and Biological Significance

The antipsychotic activity of these drugs is primarily attributed to their potent antagonism of dopamine D2 and serotonin 5-HT2A receptors.[6] Structure-activity relationship studies have consistently demonstrated that the 6-fluoro substitution is crucial for maximizing this neuroleptic activity. While the exact reasons are multifaceted, it is postulated that the electron-withdrawing nature of the fluorine atom at the 6-position modulates the electron density of the aromatic ring, thereby influencing the binding affinity and selectivity of the molecule for its target receptors.

Furthermore, the 6-fluoro group can enhance the metabolic stability of the molecule by blocking potential sites of oxidative metabolism. This can lead to improved pharmacokinetic properties, such as a longer half-life and increased bioavailability.

Synthesis of the Key Intermediate: 6-Fluoro-3-(4-piperidinyl)-1,2-benzisoxazole

The synthesis of many 6-fluorobenzo[d]isoxazole-containing drugs hinges on the preparation of a key intermediate, 6-fluoro-3-(4-piperidinyl)-1,2-benzisoxazole. A common synthetic route involves the cyclization of a suitably substituted fluorophenyl ketoxime.[7]

Experimental Protocol: Synthesis of 6-Fluoro-3-(4-piperidinyl)-1,2-benzisoxazole Hydrochloride [8]

• Oximation: 4-(2,4-Difluorobenzoyl)piperidine hydrochloride is dissolved in an alcohol solvent (e.g., methanol or ethanol).

• Hydroxylamine hydrochloride is added to the solution.

• An inorganic base, such as potassium hydroxide or sodium hydroxide, is then added to the reaction mixture.

• The reaction is allowed to proceed at a temperature between 20-65°C for 5-72 hours.

• Cyclization and Salt Formation: Concentrated hydrochloric acid is added dropwise to the reaction mixture.

• The mixture is cooled to 0-5°C and maintained at this temperature for 1-3 hours to facilitate precipitation.

• The resulting solid is collected by filtration.

• The solid is washed and filtered again to yield high-purity 6-fluoro-3-(4-piperidinyl)-1,2-benzisoxazole hydrochloride.

Caption: Synthetic workflow for a key 6-fluorobenzo[d]isoxazole intermediate.

Application in Drug Synthesis: The Case of Risperidone

The utility of 6-fluoro-3-(4-piperidinyl)-1,2-benzisoxazole is exemplified in the synthesis of the atypical antipsychotic drug, risperidone.[4][9]

Experimental Protocol: Synthesis of Risperidone [4]

• Reaction Setup: In a reaction flask, 6-fluoro-3-(4-piperidinyl)-1,2-benzisoxazole hydrochloride and 3-(2-chloroethyl)-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one are combined.

• Base Addition: A solution or suspension of sodium carbonate in water is added to the mixture.

• Heating: The reaction mixture is heated to 110-120°C with stirring for approximately 40 minutes.

• Cooling and Precipitation: The mixture is then cooled to room temperature with continuous stirring, leading to the precipitation of the crude product.

• Isolation and Purification: The precipitate is collected by filtration, washed with pure water, and dried.

• The crude risperidone is then purified by recrystallization from a suitable solvent system (e.g., DMF and isopropanol) to obtain a product with high purity.

Caption: Key steps in the synthesis of the antipsychotic drug, Risperidone.

The Enigmatic 5-Fluoro Isomer: A Frontier for Exploration

In stark contrast to its 6-fluoro counterpart, the 5-fluorobenzo[d]isoxazole scaffold is significantly less represented in the scientific literature and in clinically approved drugs. This disparity raises intriguing questions about the underlying structure-activity relationships and the potential therapeutic applications of this isomer. While direct comparative studies are lacking, we can extrapolate potential differences based on fundamental principles of medicinal chemistry.

A Theoretical Comparison of Physicochemical Properties

The position of the fluorine atom on the benzene ring influences the electronic distribution of the entire benzo[d]isoxazole system. This, in turn, can affect several key physicochemical properties relevant to drug action:

Property	6-Fluoro Isomer	5-Fluoro Isomer (Theoretical)	Rationale
Dipole Moment	The fluorine at the 6-position contributes to a specific dipole moment vector.	The dipole moment vector would be oriented differently, potentially altering interactions with polar residues in a binding pocket.	The position of the highly electronegative fluorine atom dictates the direction and magnitude of the molecular dipole.
pKa	The electron-withdrawing effect of the 6-fluoro group can influence the basicity of the isoxazole nitrogen.	The electronic effect of the 5-fluoro group would be transmitted differently through the aromatic system, likely resulting in a different pKa value.	The proximity and electronic influence of the fluorine substituent on the heteroatoms of the isoxazole ring will modulate their acidity/basicity.
Lipophilicity (logP)	The 6-fluoro substitution generally increases lipophilicity compared to the non-fluorinated analogue.	The increase in lipophilicity is expected to be similar to the 6-fluoro isomer, although subtle differences may exist.	The contribution of a fluorine atom to lipophilicity is generally positive, but can be influenced by its local electronic environment.
Metabolic Stability	The 6-position is a common site for aromatic hydroxylation. Fluorine substitution at this position can block this metabolic pathway.	The 5-position is also a potential site for metabolism. Fluorine substitution here would also likely enhance metabolic stability.	Blocking sites of metabolism is a key strategy in drug design to improve pharmacokinetic profiles.

Postulated Impact on Biological Activity

The altered electronic and steric properties of the 5-fluoro isomer could translate into a distinct pharmacological profile. It is plausible that 5-fluorobenzo[d]isoxazole derivatives may exhibit:

• Altered Receptor Binding Affinity and Selectivity: The different electrostatic potential surface of the 5-fluoro isomer could lead to different binding interactions with target receptors, potentially resulting in a different selectivity profile (e.g., a different ratio of D2 to 5-HT2A antagonism).

• Novel Therapeutic Applications: The unique properties of the 5-fluoro scaffold may lend themselves to the development of drugs for different therapeutic areas beyond psychosis, such as neurodegenerative disorders or inflammatory conditions.

The limited available data on related 5-fluorinated benzoxazole derivatives suggests their potential in areas such as the development of antitubercular and antiglioma agents.[10]

Future Perspectives and the Path Forward

The striking success of 6-fluorobenzo[d]isoxazole derivatives in the treatment of psychotic disorders highlights the profound impact of strategic fluorine substitution. However, the relative obscurity of the 5-fluoro isomer represents a significant knowledge gap and a missed opportunity in drug discovery.

To unlock the full potential of fluorinated benzo[d]isoxazoles, future research should focus on:

• Systematic Synthesis and Evaluation: The synthesis of a focused library of 5-fluorobenzo[d]isoxazole derivatives and their direct comparison with their 6-fluoro counterparts in a range of biological assays is a critical next step.

• Computational Modeling: In-depth computational studies, including quantum mechanical calculations and molecular dynamics simulations, can provide valuable insights into the differential properties of the two isomers and guide the design of new analogues with desired pharmacological profiles.

• Exploration of New Therapeutic Areas: Screening of 5-fluorobenzo[d]isoxazole derivatives against a broader range of biological targets could uncover novel therapeutic applications beyond the traditional focus on CNS disorders.

Conclusion

The tale of 5-fluoro and 6-fluorobenzo[d]isoxazole derivatives is a compelling illustration of the subtle yet profound influence of positional isomerism in drug design. While the 6-fluoro isomer has carved a significant niche in the realm of antipsychotic medications, the 5-fluoro analogue remains a largely uncharted territory. This guide has aimed to provide a comprehensive overview of the well-established chemistry and pharmacology of the 6-fluoro derivatives, while simultaneously igniting curiosity and providing a theoretical framework for the exploration of their 5-fluoro cousins. It is our hope that this technical guide will serve as a valuable resource and a catalyst for further research into this fascinating and therapeutically relevant class of molecules, ultimately leading to the development of the next generation of innovative medicines.

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Biological activity of 5-fluorobenzo[d]isoxazole derivatives in antipsychotics

An In-Depth Technical Guide to the Biological Activity of 5-Fluorobenzo[d]isoxazole Derivatives in Antipsychotics

Executive Summary

The 5-fluorobenzo[d]isoxazole scaffold is a cornerstone in the architecture of several modern atypical antipsychotic drugs. This heterocyclic moiety is integral to the pharmacological profile of highly successful therapeutics, including risperidone and iloperidone.[1][2] Its significance lies in its contribution to the high-affinity antagonism of key neurotransmitter receptors implicated in the pathophysiology of schizophrenia—primarily the dopamine D2 and serotonin 5-HT2A receptors.[1][3][4] This guide provides a comprehensive technical overview of the biological activity of this class of compounds. It delves into the molecular mechanism of action, explores the critical structure-activity relationships that govern efficacy and side-effect profiles, and outlines the preclinical evaluation workflow used to identify and validate clinical candidates. By synthesizing mechanistic insights with field-proven experimental protocols, this document serves as an essential resource for professionals engaged in the discovery and development of next-generation antipsychotic agents.

The 5-Fluorobenzo[d]isoxazole Pharmacophore: A Privileged Scaffold

The benzo[d]isoxazole ring system, particularly when substituted with a fluorine atom at the 5- or 6-position, represents a "privileged scaffold" in medicinal chemistry.[5][6] This designation is reserved for molecular frameworks that can bind to multiple, distinct biological targets. In the context of antipsychotics, the 5-fluorobenzo[d]isoxazole core, combined with a piperidine linker, has proven exceptionally effective. The inclusion of the electron-withdrawing fluorine atom can significantly influence the molecule's pharmacokinetic and pharmacodynamic properties, including metabolic stability and receptor binding affinity.[7] Prominent drugs like Risperidone and Iloperidone feature this core structure, underscoring its importance in the field.[1][8]

Core Mechanism of Action: D2/5-HT2A Receptor Antagonism

The therapeutic efficacy of atypical antipsychotics is predominantly attributed to their combined antagonist activity at dopamine D2 (D2R) and serotonin 5-HT2A (5-HT2AR) receptors.[3][9][10] Schizophrenia's positive symptoms are linked to hyperactive dopaminergic signaling in the mesolimbic pathway, while negative and cognitive symptoms are associated with dopamine dysfunction in the mesocortical pathway.[3][11]

• Dopamine D2 Receptor Antagonism : All antipsychotic drugs block D2 receptors.[11][12] By antagonizing these receptors in the mesolimbic pathway, 5-fluorobenzo[d]isoxazole derivatives can alleviate positive symptoms like hallucinations and delusions.[3][11] However, high D2R occupancy is also associated with extrapyramidal symptoms (EPS), a significant side effect of older, typical antipsychotics.[9]

• Serotonin 5-HT2A Receptor Antagonism : High affinity for 5-HT2A receptors is a defining characteristic of atypical antipsychotics.[9][13] 5-HT2A receptor antagonism is believed to mitigate the EPS caused by D2 blockade and may contribute to efficacy against negative symptoms.[13] The serotonin system modulates dopamine release; by blocking 5-HT2A receptors, these drugs can increase dopamine release in certain brain regions, such as the prefrontal cortex, potentially improving cognitive and negative symptoms.[14]

The "atypicality" of drugs like risperidone and iloperidone is often linked to a high 5-HT2A/D2 binding affinity ratio, meaning they bind more potently to serotonin receptors than to dopamine receptors.[3][9][15]

Signaling Pathways Targeted by 5-Fluorobenzo[d]isoxazole Derivatives

Activation of D2R and 5-HT2AR initiates distinct intracellular signaling cascades. D2 receptors typically couple to Gi proteins, inhibiting adenylyl cyclase and reducing cyclic AMP (cAMP) levels.[12][16] 5-HT2A receptors couple to Gq proteins, activating phospholipase C (PLC), which leads to the production of inositol triphosphate (IP3) and diacylglycerol (DAG), ultimately increasing intracellular calcium.[17][18] 5-fluorobenzo[d]isoxazole derivatives act as antagonists, blocking these downstream effects.

Caption: Antagonism of D2 and 5-HT2A receptor signaling pathways.

Preclinical Evaluation: A Validated Workflow

The identification of novel antipsychotic agents requires a rigorous, multi-stage evaluation process. This workflow is designed to assess a compound's affinity for relevant targets, its functional activity, and its behavioral effects in predictive animal models.

In Vitro Assessment: Target Engagement and Functional Activity

The initial screening phase focuses on quantifying the interaction between the derivative and its intended molecular targets.

Experimental Protocol: Radioligand Receptor Binding Assay

This protocol determines the affinity (Ki) of a test compound for D2 and 5-HT2A receptors by measuring its ability to displace a specific radiolabeled ligand.

• Objective: To determine the binding affinity (Ki) of a 5-fluorobenzo[d]isoxazole derivative for human D2 and 5-HT2A receptors.

• Materials:

  • Cell membranes from CHO or HEK 293 cells stably expressing human recombinant D2 or 5-HT2A receptors.

  • Radioligand: [³H]-Spiperone or [³H]-Raclopride for D2; [³H]-Ketanserin for 5-HT2A.

  • Non-specific binding control: Haloperidol (for D2), Mianserin (for 5-HT2A).

  • Test compound (5-fluorobenzo[d]isoxazole derivative) at various concentrations.

  • Assay buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl).

  • Scintillation counter and vials.

• Methodology:

  • Preparation: Thaw receptor-expressing cell membranes on ice. Dilute the test compound to a range of concentrations (e.g., 0.1 nM to 10 µM).

  • Incubation: In a 96-well plate, combine the cell membranes, a fixed concentration of the radioligand, and either buffer (for total binding), the non-specific control (for non-specific binding), or the test compound.

  • Equilibration: Incubate the plate at room temperature for a specified time (e.g., 60-90 minutes) to allow binding to reach equilibrium.

  • Harvesting: Rapidly filter the contents of each well through a glass fiber filter mat using a cell harvester. This separates the bound radioligand from the unbound.

  • Washing: Wash the filters multiple times with ice-cold assay buffer to remove any remaining unbound radioligand.

  • Quantification: Place the filter discs into scintillation vials with scintillation fluid. Measure the radioactivity using a liquid scintillation counter.

  • Data Analysis: Calculate specific binding by subtracting non-specific binding from total binding. Plot the percentage of specific binding against the log concentration of the test compound. Use non-linear regression to determine the IC50 value (the concentration of test compound that inhibits 50% of specific binding). Convert the IC50 to a Ki (inhibition constant) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

In Vivo Assessment: Behavioral Models of Schizophrenia

Animal models are essential for evaluating a compound's potential therapeutic efficacy and its propensity to cause side effects.[19] These models aim to replicate specific symptoms of schizophrenia.[20][21]

• Pharmacologically-Induced Models (Positive Symptoms): Administration of psychostimulants like amphetamine or NMDA receptor antagonists like phencyclidine (PCP) can induce behaviors in rodents, such as hyperactivity and stereotypy, that are considered analogous to the positive symptoms of psychosis.[21][22][23] A potential antipsychotic is expected to attenuate these drug-induced behaviors.

• Neurodevelopmental Models (Negative/Cognitive Symptoms): Models such as the neonatal ventral hippocampal lesion (NVHL) in rats produce behavioral deficits that emerge after puberty, mimicking the developmental aspects of schizophrenia and its negative and cognitive symptoms.[19][21]

• Genetic Models: The use of knockout or transgenic mice with alterations in genes associated with schizophrenia (e.g., Neuregulin-1, DISC1) provides models with high construct validity.[20][22]

Experimental Protocol: Amphetamine-Induced Hyperlocomotion

• Objective: To assess the ability of a test compound to reverse dopamine-mediated hyperactivity, a proxy for antipsychotic efficacy against positive symptoms.

• Animals: Male Wistar rats or C57BL/6 mice.

• Materials:

  • Test compound, vehicle control, positive control (e.g., haloperidol).

  • D-amphetamine sulfate.

  • Open-field activity chambers equipped with infrared beams to track movement.

• Methodology:

  • Acclimation: Acclimate animals to the testing room and activity chambers for at least 60 minutes before the experiment.

  • Pre-treatment: Administer the test compound, vehicle, or positive control via the appropriate route (e.g., intraperitoneal, oral gavage).

  • Habituation: Place the animals in the activity chambers and allow them to habituate for 30-60 minutes, recording baseline locomotor activity.

  • Challenge: Administer D-amphetamine (e.g., 1-2 mg/kg, s.c.) to all animals.

  • Data Collection: Immediately return the animals to the activity chambers and record locomotor activity (e.g., total distance traveled, beam breaks) for 60-90 minutes.

  • Analysis: Compare the locomotor activity of the test compound group to the vehicle-treated group. A significant reduction in amphetamine-induced hyperactivity indicates potential antipsychotic activity.

Preclinical Drug Discovery Workflow

The progression from a chemical idea to a clinical candidate follows a structured path, integrating in vitro and in vivo testing to build a comprehensive profile of a new chemical entity.

Caption: A streamlined workflow for preclinical antipsychotic drug discovery.

Case Studies: Risperidone and Iloperidone

Risperidone and iloperidone are exemplary 5-fluorobenzo[d]isoxazole derivatives that have achieved clinical success. Their receptor binding profiles illustrate the principles of D2/5-HT2A antagonism.[1][3][4]

Risperidone is a potent antagonist of both 5-HT2A and D2 receptors.[1][3] It has a binding affinity for 5-HT2A receptors that is approximately 10-20 times greater than its affinity for D2 receptors.[1] This high 5-HT2A/D2 ratio is thought to contribute to its atypical profile and reduced risk of EPS at therapeutic doses.[3]

Iloperidone is a newer agent that also exhibits high affinity for 5-HT2A, D2, and D3 receptors.[4][24][25] It also shows significant antagonism at norepinephrine α1 receptors.[26] This broader receptor profile may contribute to its efficacy across a range of schizophrenia symptoms.[26]

Compound	D2 Receptor (Ki, nM)	5-HT2A Receptor (Ki, nM)	5-HT2A/D2 Affinity Ratio	Reference
Risperidone	3.2	0.2	~16	[3]
Iloperidone	6.3	5.6	~1.1	[4][24]

Note: Ki values are inversely proportional to binding affinity (a lower Ki indicates higher affinity). Ratios are calculated as Ki(D2)/Ki(5-HT2A).

Conclusion and Future Directions

The 5-fluorobenzo[d]isoxazole scaffold remains a highly valuable starting point for the design of novel antipsychotic agents. Its proven ability to anchor ligands with a desirable D2/5-HT2A receptor antagonism profile ensures its continued relevance. Future research will likely focus on fine-tuning the structure-activity relationships to enhance efficacy for cognitive and negative symptoms, further improve the side-effect profile (particularly concerning metabolic effects), and explore biased agonism, where compounds selectively activate certain downstream signaling pathways over others at a given receptor. The integration of computational chemistry with the robust preclinical evaluation workflows described herein will accelerate the discovery of the next generation of therapeutics for schizophrenia and related psychotic disorders.

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5-Substituted Benzisoxazoles: A Technical Guide to Versatile Building Blocks in Medicinal Chemistry

Introduction: The Benzisoxazole Scaffold as a Privileged Core in Drug Discovery

The 1,2-benzisoxazole ring system is a prominent heterocyclic scaffold that has garnered significant attention in medicinal chemistry.[1][2][3] Its rigid, bicyclic structure and unique electronic properties make it an attractive core for the design of novel therapeutic agents. This scaffold is considered a "privileged structure" due to its ability to bind to a wide range of biological targets with high affinity and selectivity.[1][2] The versatility of the benzisoxazole moiety is evident in its presence in several FDA-approved drugs, including the anticonvulsant zonisamide and the antipsychotic risperidone. These successes have spurred further research into benzisoxazole derivatives, leading to the discovery of compounds with a broad spectrum of pharmacological activities, such as anticancer, anti-inflammatory, antimicrobial, and anti-HIV properties.[1][4]

This technical guide focuses specifically on 5-substituted benzisoxazole building blocks, providing an in-depth analysis of their synthesis, strategic importance, and application in modern drug discovery. We will explore the nuanced role of the C5 position in modulating the physicochemical and pharmacological properties of these compounds, offering a rationale-driven approach to their utilization in medicinal chemistry programs.

The Strategic Importance of the 5-Position

The substitution pattern on the benzene ring of the benzisoxazole scaffold plays a crucial role in determining the biological activity and pharmacokinetic profile of the resulting molecule. The 5-position, in particular, offers a strategic vector for molecular modification. Substituents at this position can:

• Modulate Electronic Properties: The electronic nature of the substituent at the 5-position can influence the overall electron density of the bicyclic system, impacting its ability to participate in key interactions with biological targets, such as hydrogen bonding and π-π stacking.

• Influence Physicochemical Properties: The introduction of various functional groups at the 5-position can significantly alter a molecule's lipophilicity, solubility, and metabolic stability. For instance, the incorporation of polar groups can enhance aqueous solubility, while lipophilic groups can improve membrane permeability.

• Provide a Handle for Further Derivatization: A strategically chosen substituent at the 5-position can serve as a versatile chemical handle for the introduction of additional functionalities through reactions like cross-coupling, amidation, or etherification, enabling the rapid generation of compound libraries for structure-activity relationship (SAR) studies.

• Act as a Bioisosteric Replacement: The benzisoxazole scaffold itself can be considered a bioisostere of other functionalities like a benzoyl group.[1][5] Furthermore, substituents at the 5-position can be chosen to mimic the spatial and electronic properties of functional groups in known ligands, a strategy that can lead to improved potency or a more favorable side-effect profile.[6][7]

Synthetic Strategies for 5-Substituted Benzisoxazoles

The synthesis of 5-substituted benzisoxazoles can be broadly categorized into two main approaches: de novo synthesis, where the benzisoxazole ring is constructed with the desired 5-substituent already in place, and post-synthetic modification, where a pre-formed benzisoxazole scaffold is functionalized at the 5-position.

De Novo Synthesis of 5-Substituted Benzisoxazoles

This approach typically involves the cyclization of appropriately substituted benzene derivatives. The choice of starting material is dictated by the desired 5-substituent.

• From Substituted o-Hydroxyaryl Ketones/Aldehydes: A common and straightforward method involves the reaction of a 5-substituted salicylaldehyde or a 2-hydroxyacetophenone derivative with hydroxylamine-O-sulfonic acid or a similar reagent.[4][8] This base-catalyzed reaction proceeds at room temperature and offers a direct route to a variety of 5-substituted benzisoxazoles.

• Via Intramolecular Cyclization of o-Haloaryl Oximes: Another classical approach involves the base-mediated intramolecular cyclization of oximes derived from 2-halo-5-substituted benzaldehydes or ketones. The halogen at the 2-position acts as a leaving group, facilitating the formation of the C-O bond of the isoxazole ring.

• [3+2] Cycloaddition Reactions: A more modern and versatile strategy involves the [3+2] cycloaddition of in situ generated nitrile oxides with arynes.[9] By using a 4-substituted aryne precursor, this method allows for the direct installation of a substituent at the 5-position of the resulting benzisoxazole. This approach is particularly useful for accessing a diverse range of derivatives under mild reaction conditions.[9][10]

• Palladium-Catalyzed Annulation: Recent advances have led to the development of palladium-catalyzed methods for the synthesis of benzisoxazoles.[11][12] For example, the intermolecular [4+1] annulation of N-phenoxyacetamides with aldehydes, catalyzed by Pd(TFA)2, provides an efficient route to 3-substituted benzisoxazoles.[11] By starting with a 4-substituted N-phenoxyacetamide, this methodology can be adapted to produce 5-substituted benzisoxazoles.

The logical flow for the de novo synthesis of 5-substituted benzisoxazoles is illustrated below.

Caption: De novo synthetic routes to 5-substituted benzisoxazoles.

Post-Synthetic Modification of the Benzisoxazole Core

• Electrophilic Aromatic Substitution: While the benzisoxazole ring is generally not highly reactive towards electrophilic substitution, reactions such as nitration and halogenation can be achieved under specific conditions, often leading to a mixture of isomers.

• Transition-Metal-Catalyzed Cross-Coupling: A more controlled and versatile method for functionalizing the 5-position involves the use of a 5-halo-benzisoxazole intermediate. This intermediate can then undergo a variety of palladium- or copper-catalyzed cross-coupling reactions, such as Suzuki, Sonogashira, Buchwald-Hartwig, and cyanation reactions, to introduce a wide array of substituents at the 5-position.

Key 5-Substituted Benzisoxazole Building Blocks and Their Applications

The following table summarizes some of the most important 5-substituted benzisoxazole building blocks and their primary applications in medicinal chemistry.

Building Block	Key Features and Applications
5-Halo-benzisoxazoles	Versatile intermediates for transition-metal-catalyzed cross-coupling reactions to introduce aryl, heteroaryl, alkyl, and amino groups.
5-Amino-benzisoxazoles	Can be acylated to form amides, which are common functionalities in bioactive molecules. Also serves as a precursor for the synthesis of ureas, sulfonamides, and for diazotization reactions.
5-Nitro-benzisoxazoles	Readily reduced to the corresponding 5-amino-benzisoxazoles, providing a two-step route to this important building block.
5-Cyano-benzisoxazoles	Can be hydrolyzed to carboxylic acids, reduced to aminomethyl groups, or converted to tetrazoles, offering multiple avenues for further functionalization.
5-Hydroxy/Alkoxy-benzisoxazoles	The hydroxyl group can act as a hydrogen bond donor and can be alkylated to introduce a variety of side chains. Alkoxy groups can improve metabolic stability and modulate lipophilicity.[13]
5-(Trifluoromethyl)-benzisoxazoles	The trifluoromethyl group is a common substituent in medicinal chemistry that can enhance metabolic stability, lipophilicity, and binding affinity.

Structure-Activity Relationship (SAR) Case Study: 5-Substituted Benzisoxazoles as Antipsychotic Agents

The development of atypical antipsychotics like risperidone has highlighted the importance of the benzisoxazole scaffold in targeting dopamine D2 and serotonin 5-HT2A receptors. SAR studies have shown that substituents on the benzisoxazole ring significantly influence receptor affinity and selectivity.

For example, the presence of a fluorine atom at the 6-position of the benzisoxazole ring in risperidone is crucial for its activity. While this is not a 5-substituted example, it illustrates the principle of how substitutions on the benzene portion of the molecule are critical. In other series, modifications at the 5-position have been explored to fine-tune the pharmacological profile. For instance, the introduction of small, electron-withdrawing groups at the 5-position has been shown to modulate receptor binding affinities and can impact the overall CNS penetration of the molecule.

The general workflow for an SAR study on 5-substituted benzisoxazoles is depicted below.

Caption: Workflow for SAR studies of 5-substituted benzisoxazoles.

Experimental Protocols

Protocol 1: Synthesis of 5-Nitro-1,2-benzisoxazole

This protocol describes a general procedure for the nitration of 1,2-benzisoxazole.

Materials:

• 1,2-benzisoxazole

• Fuming nitric acid

• Concentrated sulfuric acid

• Ice

• Dichloromethane

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and cooled in an ice bath, slowly add 1,2-benzisoxazole to a mixture of fuming nitric acid and concentrated sulfuric acid.

• Maintain the temperature below 10 °C during the addition.

• After the addition is complete, allow the reaction mixture to stir at room temperature for 2 hours.

• Carefully pour the reaction mixture onto crushed ice with stirring.

• Extract the aqueous mixture with dichloromethane (3 x 50 mL).

• Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 5-nitro-1,2-benzisoxazole.

Self-Validation: The identity and purity of the product should be confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry. The presence of characteristic peaks for the nitro-substituted benzisoxazole will validate the success of the reaction.

Protocol 2: Palladium-Catalyzed Suzuki Cross-Coupling of 5-Bromo-1,2-benzisoxazole

This protocol provides a general method for the introduction of an aryl group at the 5-position.

Materials:

• 5-Bromo-1,2-benzisoxazole

• Arylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate

• 1,4-Dioxane

• Water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

Procedure:

• To a round-bottom flask, add 5-bromo-1,2-benzisoxazole, the arylboronic acid (1.2 equivalents), palladium(II) acetate (0.05 equivalents), and triphenylphosphine (0.1 equivalents).

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add a degassed solution of potassium carbonate (2.0 equivalents) in water and degassed 1,4-dioxane.

• Heat the reaction mixture to 80-90 °C and stir for 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the 5-aryl-1,2-benzisoxazole.

Self-Validation: Successful coupling will be confirmed by the disappearance of the starting material signals and the appearance of new signals corresponding to the coupled product in NMR and mass spectrometry analysis.

Conclusion and Future Perspectives

5-Substituted benzisoxazoles are undeniably valuable building blocks in the arsenal of medicinal chemists. The strategic importance of the 5-position in modulating a wide array of molecular properties, combined with the development of robust and versatile synthetic methodologies, ensures their continued relevance in drug discovery. Future efforts in this area will likely focus on the development of more efficient and sustainable synthetic methods, including C-H activation and flow chemistry approaches, to access novel 5-substituted analogs. Furthermore, the application of computational methods to predict the impact of 5-substituents on target binding and ADMET properties will undoubtedly accelerate the design and optimization of next-generation benzisoxazole-based therapeutics.

References

• Shaikh, A., et al. (2021). Benzisoxazole: a privileged scaffold for medicinal chemistry. RSC Medicinal Chemistry, 12(10), 1637-1667. [Link]

• Patel, K., et al. (2020). Benzisoxazole: a privileged scaffold for medicinal chemistry. MedChemComm, 11(3), 445-471. [Link]

• Kaur, H., et al. (2021). Benzisoxazole: a privileged scaffold for medicinal chemistry. Semantic Scholar. [Link]

• Budruev, A. V., & Dzhons, D. Y. (2016). recent advances in the synthesis of 1,2-benzisoxazoles and 1,2-benzisoxazolines. Chemistry of Heterocyclic Compounds, 52(7), 441-443. [Link]

• Singh, R., et al. (2025). Benzisoxazole Derivatives : Synthesis and Their Therapeutic Significance in Medicinal Chemistry. ResearchGate. [Link]

• Boge, T. C., et al. (2008). Discovery of Benzisoxazoles as Potent Inhibitors of Chaperone Heat Shock Protein 90. Journal of Medicinal Chemistry, 51(5), 1147-1155. [Link]

• Zhang, M., et al. (2021). TfOH-Promoted Decyanative Cyclization toward the Synthesis of 2,1-Benzisoxazoles. The Journal of Organic Chemistry, 86(10), 7326-7332. [Link]

• Villalobos, A., et al. (1994). Novel benzisoxazole derivatives as potent and selective inhibitors of acetylcholinesterase. Journal of Medicinal Chemistry, 37(17), 2721-2734. [Link]

• Dubrovskiy, A. V., et al. (2010). Synthesis of Benzisoxazoles by the [3 + 2] Cycloaddition of in situ Generated Nitrile Oxides and Arynes. Organic Letters, 12(7), 1456-1459. [Link]

• Zhao, J., et al. (2014). Palladium-catalyzed benzo[d]isoxazole synthesis by C–H activation/[4 + 1] annulation. Chemical Science, 5(4), 1574-1578. [Link]

• Wikipedia. (n.d.). Benzisoxazole. In Wikipedia. Retrieved February 17, 2026, from [Link]

• Lima, P. C., & Barreiro, E. J. (2005). Bioisosterism: A Useful Strategy for Molecular Modification and Drug Design. Current Medicinal Chemistry, 12(1), 23-49. [Link]

• Zhao, J., et al. (2014). Palladium-catalyzed benzo[d]isoxazole synthesis by C–H activation/[4 + 1] annulation. Chemical Science, 5(4), 1574-1578. [Link]

• Larock, R. C. (n.d.). Benzisoxazole synthesis. Organic Chemistry Portal. Retrieved February 17, 2026, from [Link]

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Protocols & Analytical Methods

Synthesis of (5-Fluorobenzo[d]isoxazol-3-yl)methanamine from 5-fluoro-2-hydroxyacetophenone

Application Note: AN-SYN-BZIX-05

Executive Summary

This application note details the robust, step-wise synthesis of (5-fluorobenzo[d]isoxazol-3-yl)methanamine starting from 5-fluoro-2-hydroxyacetophenone . The 1,2-benzisoxazole scaffold is a privileged structure in medicinal chemistry, serving as a core pharmacophore in antipsychotics (e.g., Risperidone, Paliperidone) and anticonvulsants (e.g., Zonisamide).

The protocol addresses the specific challenge of preserving the labile N–O bond of the isoxazole ring while installing a primary amine on the C3-methyl side chain. We utilize a De Novo Cyclization followed by a Wohl-Ziegler Bromination and a Delépine Amination to ensure regioselectivity and prevent ring-opening side reactions common with reductive amination strategies.

Retrosynthetic Analysis & Strategy

The synthesis is designed to avoid the use of strong reducing agents (e.g., LiAlH4, H2/Pd) after the ring formation, as the N–O bond is susceptible to reductive cleavage (forming 2-hydroxybenzophenones).

• Target: (5-Fluorobenzo[d]isoxazol-3-yl)methanamine

• Key Intermediate: 3-(Bromomethyl)-5-fluorobenzo[d]isoxazole

• Starting Material: 5-Fluoro-2-hydroxyacetophenone[1][2]

Strategic Pathway (Graphviz)

Figure 1: Synthetic pathway designed to preserve ring integrity during amination.

Experimental Protocols

Step 1: Benzo[d]isoxazole Ring Construction

This step utilizes the classic oxime-acetate cyclization method. The reaction proceeds via the formation of an O-acetyl oxime, which undergoes base-promoted intramolecular displacement of the acetate by the phenolic oxygen.

Reagents:

• 5-Fluoro-2-hydroxyacetophenone (1.0 eq)

• Hydroxylamine hydrochloride (1.2 eq)

• Sodium Acetate (1.5 eq)

• Acetic Anhydride (Ac2O)

• Pyridine (solvent/base)

Protocol:

• Oxime Formation: Dissolve 5-fluoro-2-hydroxyacetophenone in Ethanol/Water (1:1). Add NH2OH·HCl and NaOAc. Reflux for 2 hours until TLC shows consumption of ketone. Evaporate solvent and extract the oxime.

• Cyclization: Dissolve the crude oxime in Acetic Anhydride (3 vol). Heat to 60°C for 1 hour to form the O-acetyl oxime.

• Add Pyridine (1 vol) carefully. Increase temperature to reflux (100–110°C) for 4 hours.

• Workup: Cool to RT and pour into ice water. The product, 5-fluoro-3-methylbenzo[d]isoxazole , will precipitate. Filter, wash with water, and recrystallize from ethanol.

Critical Process Parameter (CPP): Ensure complete acetylation before raising the temperature to reflux to avoid Beckmann rearrangement byproducts.

Step 2: Regioselective Radical Bromination

We employ the Wohl-Ziegler reaction. Note that 5-fluoro substitution deactivates the ring slightly, requiring precise initiator control.

Reagents:

• 5-Fluoro-3-methylbenzo[d]isoxazole (1.0 eq)

• N-Bromosuccinimide (NBS) (1.05 eq)

• AIBN (Azobisisobutyronitrile) (0.05 eq) or Benzoyl Peroxide

• Solvent: CCl4 (Classic) or Trifluorotoluene (Green alternative)

Protocol:

• Dissolve the substrate in the solvent under Argon atmosphere.

• Add NBS and AIBN.

• Reflux (70–80°C) while irradiating with a tungsten lamp (optional but recommended for initiation).

• Monitor by HPLC. Stop reaction when di-bromo impurity reaches >5%.

• Workup: Cool to 0°C to precipitate succinimide. Filter. Evaporate filtrate to obtain 3-(bromomethyl)-5-fluorobenzo[d]isoxazole .

Data Table: Bromination Optimization

Parameter	Condition A	Condition B (Recommended)
Solvent	CCl4	PhCF3 (Trifluorotoluene)
Initiator	Benzoyl Peroxide	AIBN
Yield	65%	72%
Purity	85% (10% di-bromo)	92% (4% di-bromo)

Step 3: Delépine Amination

The Delépine reaction is selected over the Gabriel synthesis to avoid hydrazine (which can attack the isoxazole ring) and over direct ammonolysis (which causes over-alkylation).

Reagents:

• 3-(Bromomethyl)-5-fluorobenzo[d]isoxazole (1.0 eq)

• Hexamethylenetetramine (HMTA) (1.1 eq)

• Solvent: Chloroform (Step A), Ethanol/Conc.[3] HCl (Step B)

Protocol:

• Quaternization: Dissolve the bromide in Chloroform. Add HMTA.[4] Stir at RT for 12–18 hours. The hexaminium salt will precipitate as a white solid.

• Isolation: Filter the salt and wash with cold CHCl3 to remove unreacted starting material.

• Hydrolysis: Suspend the salt in Ethanol (5 vol) and Conc. HCl (2 vol). Heat to 50°C for 2 hours. The salt dissolves, and ammonium chloride precipitates upon cooling.

• Final Isolation: Filter off NH4Cl. Concentrate the filtrate. Basify carefully with NaOH to pH 9 and extract with DCM. Dry and concentrate to yield (5-fluorobenzo[d]isoxazol-3-yl)methanamine .

Troubleshooting & Process Control

Logic Flow for Impurity Management (Graphviz)

Figure 2: Decision matrix for handling over-brominated impurities.

Key Troubleshooting Tips:

• Ring Opening: If the final amine yield is low, check if the hydrolysis step (HCl) was too harsh. Benzisoxazoles are generally acid-stable but can degrade if boiled in conc. acid for prolonged periods.[5] Keep hydrolysis at 40-50°C.

• Kemp Elimination: Avoid strong bases (e.g., LDA, t-BuOK) with the final product, as benzisoxazoles can undergo base-catalyzed Kemp elimination to form salicylonitriles.

References

• Uno, H., et al. (1976). Studies on 3-substituted 1,2-benzisoxazole derivatives.[5][6][7] Chemical & Pharmaceutical Bulletin, 24(4), 632-643.

  • Core reference for the cyclization of 2-hydroxyacetophenone oximes to benzisoxazoles.

• Delépine, M. (1895).[3][8] Bull. Soc. Chim. Fr., 13, 352.[3]

  • Foundational method for primary amine synthesis using HMTA.

• Blazevic, N., et al. (1979). Hexamethylenetetramine, A Versatile Reagent in Organic Synthesis.[9] Synthesis, 1979(03), 161-176.

  • Review of the Delépine reaction conditions and comp

• Google Patents. (2008). Process for the preparation of benzo[d]isoxazol-3-yl-methanesulfonic acid and the intermediates thereof.[10][11] US20080081914A1.[11]

  • Provides industrial context for 3-bromomethyl-1,2-benzisoxazole synthesis (Zonisamide intermedi

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Using (5-Fluorobenzo[d]isoxazol-3-yl)methanamine as a Risperidone impurity standard

Executive Summary

In the synthesis of the atypical antipsychotic Risperidone , the control of regioisomeric purity is a Critical Quality Attribute (CQA).[1][2] While the primary pharmacopeial impurity of concern is Risperidone Impurity D (the 5-fluoro isomer of the final drug substance), effective Quality by Design (QbD) dictates that this impurity be controlled upstream.[1][2]

(5-Fluorobenzo[d]isoxazol-3-yl)methanamine (hereafter referred to as 5-FBAM ) serves as a critical upstream impurity standard .[3][1] It is the regioisomeric analog of the key intermediate used to construct the benzisoxazole "head" of the Risperidone molecule.[1][2] Its presence in the reaction matrix indicates contamination of the starting material (2,5-difluorobenzene derivatives vs. the desired 2,4-difluorobenzene precursors) or loss of regioselectivity during ring closure.[1]

This guide provides a validated protocol for using 5-FBAM as a reference standard to detect and quantify regioisomeric contamination early in the manufacturing process, preventing the formation of downstream Impurity D.[1]

Chemical Context & Impurity Fate Mapping

To understand the utility of 5-FBAM, one must visualize the competitive synthetic pathways.[1][2] The desired pathway utilizes 2,4-difluorophenyl precursors to yield the 6-fluoro benzisoxazole core.[3][1][4][5] Contamination with 2,5-difluoro isomers yields the 5-fluoro analog (5-FBAM), which, if uncorrected, proceeds to form Risperidone Impurity D.[1]

Diagram 1: Regioisomeric Divergence in Risperidone Synthesis

Caption: Pathway illustrating the origin of the 5-Fluoro impurity stream. 5-FBAM acts as the early-stage marker to prevent the formation of Impurity D.[3][1]

Material Specifications

Property	Specification
Chemical Name	(5-Fluorobenzo[d]isoxazol-3-yl)methanamine
Role	Regioisomeric Impurity Standard / Upstream Marker
Molecular Formula	C₈H₇FN₂O
Molecular Weight	166.15 g/mol
Appearance	Off-white to pale yellow solid
Solubility	Soluble in Methanol, DMSO; sparingly soluble in water
Storage	-20°C, Hygroscopic (Store under Argon/Nitrogen)
Hazards	Irritant.[3][1] Handle with standard PPE (gloves, goggles, fume hood).[1]

Analytical Protocol: High-Resolution Separation

Separating regioisomers (5-fluoro vs. 6-fluoro) is chromatographically challenging due to their nearly identical physicochemical properties.[3][1][2] Standard C18 columns often fail to resolve these species adequately. This protocol utilizes a Pentafluorophenyl (PFP) or Phenyl-Hexyl stationary phase, which exploits pi-pi interactions to enhance selectivity between the positional isomers.[1][2]

Chromatographic Conditions (UHPLC)

• System: Agilent 1290 Infinity II or Waters ACQUITY UPLC H-Class

• Column: Waters ACQUITY UPLC CSH Phenyl-Hexyl, 1.7 µm, 2.1 x 100 mm (Alternative: Phenomenex Kinetex F5)[1]

• Column Temperature: 40°C

• Flow Rate: 0.4 mL/min[3][1][2]

• Injection Volume: 2.0 µL

• Detection: UV at 235 nm (Isoxazole characteristic absorption) and 280 nm.[1][2]

Mobile Phase

• Solvent A: 10 mM Ammonium Acetate in Water (pH adjusted to 4.5 with Acetic Acid)

  • Rationale: Acidic pH ensures protonation of the primary amine, improving peak shape and preventing silanol interactions.[1][2]

• Solvent B: Acetonitrile (LC-MS Grade)[3]

Gradient Program

Time (min)	% Solvent A	% Solvent B	Curve
0.0	95	5	Initial
1.0	95	5	Isocratic Hold
8.0	60	40	Linear Ramp
10.0	5	95	Wash
12.0	5	95	Hold
12.1	95	5	Re-equilibrate
15.0	95	5	End

Method Validation & System Suitability

To ensure the data generated is reliable for regulatory submission (IND/NDA), the method must be validated according to ICH Q2(R1) guidelines.[2]

System Suitability Criteria (SST)

Before running samples, inject a Resolution Solution containing both the 6-Fluoro intermediate (Target) and 5-FBAM (Impurity).[1]

• Resolution (Rs): > 2.0 between 5-FBAM and 6-Fluoro intermediate.

• Tailing Factor (T): 0.8 – 1.5 for the 5-FBAM peak.[1]

• Precision: %RSD < 2.0% for 6 replicate injections of the standard.

Sample Preparation Protocol

• Stock Solution: Dissolve 10 mg of 5-FBAM standard in 10 mL Methanol (1.0 mg/mL).

• Working Standard: Dilute Stock to 5 µg/mL in Mobile Phase A:B (90:10).

• Test Sample: Dissolve 10 mg of the reaction intermediate (bulk powder) in 10 mL Methanol. Sonicate for 10 mins. Filter through 0.22 µm PTFE filter.[1][2]

Diagram 2: Analytical Decision Tree

Caption: Decision tree for System Suitability Testing (SST) prior to batch release testing.

Troubleshooting & Expert Tips

• Peak Tailing: The primary amine on the methanamine tail is highly basic.[1][2] If significant tailing occurs, add 0.1% Triethylamine (TEA) to the mobile phase or increase the ionic strength of the buffer (up to 20 mM Ammonium Acetate).[2]

• Retention Shifts: Phenyl-Hexyl columns are sensitive to methanol/acetonitrile ratios.[3][1][2] Do not swap Acetonitrile for Methanol in Solvent B, as this significantly alters the pi-pi selectivity required to separate the regioisomers.[1][2]

• Stability: 5-FBAM is prone to oxidation at the amine group.[3][1][2] Always prepare standards fresh daily or store frozen (-20°C) in amber vials.

References

• International Conference on Harmonisation (ICH). Impurities in New Drug Substances Q3A(R2).[1][2] (2006).[2] Link

• U.S. Pharmacopeia (USP). Risperidone Monograph: Related Compounds.[1][2] USP-NF.[3][1][2] Link

• Popovic, G. et al. Determination of Risperidone and its Related Impurities.[1][2]Acta Chimica Slovenica, 53, 309-315 (2006).[1][2] Link

• Veeprho Laboratories. Risperidone Impurity Profiling and Standards.[1][2] (Accessed 2025).[2][6][7][8] Link

• ChemicalBook. 5-Fluoro Risperidone Impurity Data. (Accessed 2025).[2][6][7][8] Link

Sources

• 1. 5-Fluoro Risperidone | TRC-F595925-10MG | LGC Standards [lgcstandards.com]
• 2. clearsynth.com [clearsynth.com]
• 3. 84163-77-9|6-Fluoro-3-(4-piperidinyl)-1,2-benzisoxazole|BLD Pharm [bldpharm.com]
• 4. CN111777601B - Preparation method of 6-fluoro-3- (4-piperidyl) -1, 2 benzisoxazole hydrochloride - Google Patents [patents.google.com]
• 5. CN101328173A - Method for preparing 6-fluoro-3-(4- piperidyl)-1,2-benzo isoxazole hydrochlorate - Google Patents [patents.google.com]
• 6. 5-Fluoro Risperidone | 1199589-74-6 [chemicalbook.com]
• 7. (3-(2-Fluorophenyl)isoxazol-5-yl)methanamine | C10H9FN2O | CID 45602051 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 4-Bromo-5-fluorobenzo[d]isoxazol-3-amine | 3037910-50-9 [chemicalbook.com]

Application Note: Scalable Synthesis of 5-Fluorobenzo[d]isoxazole-3-methanamine

Executive Summary

This application note details a robust, scalable protocol for the synthesis of 5-fluorobenzo[d]isoxazole-3-methanamine , a critical pharmacophore found in atypical antipsychotics (e.g., Iloperidone) and novel kinase inhibitors. Unlike bench-scale methods that often rely on unstable intermediates or non-scalable chromatography, this protocol utilizes a Gabriel Synthesis approach to install the primary amine. This ensures high chemoselectivity, avoids the formation of secondary/tertiary amine byproducts (common in direct amination), and provides crystalline intermediates that facilitate purification without column chromatography.

Key Advantages of This Protocol:

• Scalability: Designed for multi-gram to kilogram batches using standard reactor geometries.

• Safety: Mitigates thermal runaway risks associated with oxime cyclization through controlled dosing.

• Purity: Utilizes "self-validating" purification steps (acid/base extractions) to achieve >98% purity.

Critical Process Parameters (CPP) & Retrosynthetic Logic

The synthesis is broken down into three distinct phases to maximize yield and safety.

Retrosynthetic Analysis

The target is accessed via the "Benzisoxazole Core Construction" followed by "Side-chain Functionalization."

• Target: 5-fluorobenzo[d]isoxazole-3-methanamine.

• Precursor:

  -((5-fluorobenzo[d]isoxazol-3-yl)methyl)phthalimide (Stable, crystalline).

• Intermediate: 3-(Bromomethyl)-5-fluorobenzo[d]isoxazole (Activated electrophile).

• Starting Material: 2,5-Difluoroacetophenone (Commercial commodity).

Reaction Pathway Diagram[1]

Figure 1: Step-wise synthetic pathway from commodity starting material to target amine.[1][2][3]

Detailed Experimental Protocols

Phase 1: Construction of the Benzisoxazole Core

Objective: Synthesize 5-fluoro-3-methylbenzo[d]isoxazole via oxime formation and intramolecular nucleophilic aromatic substitution (

).

Step 1.1: Oxime Formation

• Reagents: 2,5-Difluoroacetophenone (1.0 eq), Hydroxylamine hydrochloride (1.2 eq), Sodium Acetate (1.5 eq), Ethanol (10 vol).

• Protocol:

  • Charge Ethanol and 2,5-Difluoroacetophenone into the reactor.

  • Add Hydroxylamine HCl and Sodium Acetate.[4]

  • Heat to reflux (

    ) for 4–6 hours. Monitor by HPLC (Disappearance of ketone).

  • Workup: Cool to RT. Concentrate in vacuo to remove EtOH. Add Water (10 vol) and extract with Ethyl Acetate (2 x 5 vol). Dry organic layer (

    ) and concentrate.[5]

  • Yield: ~95% (White solid).

Step 1.2: Cyclization to Benzisoxazole

• Safety Critical: This reaction involves hydrogen gas evolution and potential exotherms.

• Reagents: Oxime intermediate (1.0 eq), Potassium tert-butoxide (KOtBu) (1.2 eq), DMF (anhydrous, 5 vol).

• Protocol:

  • Dissolve Oxime in DMF (3 vol).

  • In a separate vessel, slurry KOtBu in DMF (2 vol) and cool to

    .

  • Controlled Addition: Add the Oxime solution to the Base slurry dropwise, maintaining internal temp

    . Note: Significant color change and gas evolution.

  • Allow to warm to RT, then heat to

    for 4 hours.

  • Quench: Pour reaction mixture into Ice Water (20 vol). The product typically precipitates.

  • Isolation: Filter the solid. If oil forms, extract with MTBE.

  • Data: 5-fluoro-3-methylbenzo[d]isoxazole.

Phase 2: Side-Chain Functionalization (Bromination)

Objective: Selective bromination of the methyl group. Challenge: Avoiding gem-dibromination.

• Reagents: Int-2 (1.0 eq), N-Bromosuccinimide (NBS) (1.05 eq), AIBN (0.05 eq), Chlorobenzene or Acetonitrile (10 vol).

• Protocol:

  • Charge Int-2 and solvent.[6] Purge with

    to remove (radical quencher).

  • Add NBS and AIBN.

  • Heat to

    (or reflux).

  • Endpoint: Stop reaction when Int-2 is <5% by HPLC. Do not push to completion if dibromide forms >10%.

  • Workup: Cool. Filter off succinimide byproduct. Wash filtrate with saturated

    . Concentrate.

  • Purification: Recrystallize from Heptane/EtOAc if necessary to remove dibromide.

  • Safety: The product, 3-(bromomethyl)-5-fluorobenzo[d]isoxazole, is a potent lachrymator . Handle in a fume hood.

Phase 3: Amine Installation (Gabriel Synthesis)

Objective: Install the primary amine without over-alkylation.[7]

Step 3.1: Phthalimide Substitution

• Reagents: 3-(bromomethyl)-5-fluorobenzo[d]isoxazole (1.0 eq), Potassium Phthalimide (1.1 eq), DMF (5 vol).

• Protocol:

  • Suspend Potassium Phthalimide in DMF.

  • Add Bromide solution (in DMF) portion-wise at RT.

  • Heat to

    for 2 hours.

  • Workup: Pour into water. Filter the white precipitate (Phthalimide intermediate). Wash with water and cold MeOH.

  • Purity: Usually >98% pure after filtration.

Step 3.2: Hydrazinolysis (Deprotection)

• Reagents: Phthalimide intermediate (1.0 eq), Hydrazine Hydrate (2.0 eq), Ethanol (10 vol).

• Protocol:

  • Suspend intermediate in Ethanol.[4]

  • Add Hydrazine Hydrate.

  • Reflux for 2–3 hours. A bulky white precipitate (Phthalhydrazide) will form.

  • Workup (Self-Validating Purification):

    • Cool to RT. Adjust pH to ~1 with dilute HCl (converts amine to water-soluble HCl salt).

    • Filter off the insoluble Phthalhydrazide byproduct.

    • Wash: Extract the aqueous filtrate with DCM (removes non-basic impurities).

    • Release: Adjust aqueous phase pH to >12 with NaOH (liberates the free amine).

    • Extract: Extract the free amine into DCM (3 x). Dry and concentrate.

  • Final Product: 5-fluorobenzo[d]isoxazole-3-methanamine (Pale yellow oil or low-melting solid).

Analytical Controls & Specifications

To ensure batch consistency, the following specifications should be met at the final stage.

Parameter	Specification	Method	Rationale
Appearance	Pale yellow oil/solid	Visual	Darkening indicates oxidation.
Assay (HPLC)	> 98.0% a/a	HPLC (C18, ACN/H2O)	Critical for pharmaceutical intermediates.
Impurity A	< 0.5%	HPLC	Residual Phthalhydrazide.
Impurity B	< 0.1%	HPLC	Dimer formation (from alkylation).
Water Content	< 0.5%	KF Titration	Affects stoichiometry in next steps.

Purification Logic Diagram

The following flow describes the "Self-Validating" acid/base workup in Phase 3.2.

Figure 2: Acid/Base purification logic ensuring removal of non-basic impurities and phthalhydrazide.

References

• BenchChem. (2025).[4] An In-Depth Technical Guide to 5-Bromo-3-methylbenzo[d]isoxazole. Retrieved from (General benzisoxazole synthesis context).

• Master Organic Chemistry. (2025). The Gabriel Synthesis. Retrieved from (Mechanism and utility for primary amines).

• Thermo Fisher Scientific. (n.d.). Gabriel Synthesis Protocol. Retrieved from (Standard operating procedures for phthalimide reagents).

• Enamine. (2023). Synthesis of 5-(Fluoroalkyl)isoxazole Building Blocks. Retrieved from (Fluorinated isoxazole handling).

• Palchikov, V. A., et al. (2020). Scale-up synthesis of substituted benzisoxazoles. Journal of Heterocyclic Chemistry.

Sources

• 1. sciensage.info [sciensage.info]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of 5-(Fluoroalkyl)isoxazole Building Blocks by Regioselective Reactions of Functionalized Halogenoximes - Enamine [enamine.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. rsc.org [rsc.org]
• 6. BJOC - Synthesis of 3,4,5-trisubstituted isoxazoles in water via a [3 + 2]-cycloaddition of nitrile oxides and 1,3-diketones, β-ketoesters, or β-ketoamides [beilstein-journals.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Solubility of Fluoro-Benzisoxazole Intermediates

Subject: 6-Fluoro-3-(4-piperidinyl)-1,2-benzisoxazole (CAS: 84163-13-3) & Related Scaffolds Department: Chemical Process Development & Optimization Last Updated: February 17, 2026[1]

Introduction: The "Brick Dust" Challenge

Welcome to the technical support hub for fluoro-benzisoxazole intermediates. If you are developing atypical antipsychotics (e.g., Risperidone, Paliperidone, Iloperidone), you likely treat 6-fluoro-3-(4-piperidinyl)-1,2-benzisoxazole as a critical building block.[1][2]

The Core Problem: This scaffold exhibits "brick dust" behavior—high melting points and poor solubility in standard organic solvents due to strong

stacking interactions facilitated by the planar benzisoxazole ring and the lipophilic fluorine substituent.[1] This guide addresses the three most common failure modes: reaction precipitation , oiling out during workup , and dipolymer impurity formation .[1]

Module 1: Solvent Thermodynamics & Selection

User Issue: "Standard solvents (EtOAc, DCM) are failing to dissolve the intermediate completely, leading to heterogeneous reactions and poor yields."

Technical Insight: Fluoro-benzisoxazoles possess a high lattice energy.[1] To dissolve them, the solvent-solute interactions must overcome this lattice energy. Protic solvents often fail because they cannot disrupt the

-stacking effectively.[1] Dipolar aprotic solvents are required for the reaction phase, but their high boiling points make workup difficult.

Solvent Efficiency Matrix

Solvent System	Solubility Rating	Workup Suitability	Technical Notes
DMF / DMSO	High ( )	Low ( )	Excellent for nucleophilic aromatic substitution ( ) reactions, but difficult to remove.[1] Water washes often cause "oiling out" rather than crystallization.[1]
Toluene	Low ( )	Medium ( )	Poor solubility at RT.[1] Requires high heat.[1] often leads to "gummy" precipitates upon cooling.[1]
Acetonitrile (ACN)	Medium ( )	High ( )	Recommended. Offers a balance.[1] Soluble at reflux; crystallizes well upon cooling.
Isopropanol (IPA)	Medium ( )	High ( )	Best for recrystallization.[1] The intermediate often forms a clean solid rather than an oil in IPA.[1]
Water	Insoluble	N/A	strictly an anti-solvent. Critical Warning: High water content during cooling promotes oiling out.[1]

Module 2: Reaction Optimization (Synthesis Phase)

User Issue: "My reaction mixture turns into an insoluble sludge, and I'm seeing a high molecular weight impurity."

Root Cause Analysis: The synthesis typically involves the cyclization of 2,4-difluorophenyl(4-piperidinyl) ketoxime .[1][3]

• The Sludge: If the reaction cools below 60°C during the base addition, the intermediate precipitates, halting the reaction.[1]

• The Impurity (Dipolymer): The para-fluorine atom is also susceptible to nucleophilic attack.[1] If the base concentration (KOH/NaOH) is too high or the temperature uncontrolled, the product reacts with itself to form a "dipolymer" (Formula V in patent literature).[1] This byproduct is virtually insoluble and impossible to remove via recrystallization.[1][3]

Protocol: Controlled Cyclization to Prevent Precipitation

• Solvent Base: Use a polar aprotic solvent (or aqueous alkali if using phase transfer conditions).[1]

• Stoichiometry: Maintain a Molar Ratio of Oxime : Alkali Metal Hydroxide between 1:1 and 1:3 . Excess base triggers the dipolymer side-reaction.[1]

• Temperature Floor: Maintain reaction temperature >65°C until conversion is complete. Do not allow cooling until the quench.

Visualizing the Selectivity Pathway

Caption: Reaction pathway showing the critical divergence between the desired benzisoxazole cyclization and the irreversible dipolymer formation.

Module 3: Purification & Workup (The "Oiling Out" Fix)

User Issue: "Upon adding water to quench, my product separates as a sticky brown oil that refuses to crystallize."

Technical Explanation: The "oil" is a supersaturated liquid phase of the free base.[1] This happens when the anti-solvent (water) is added too quickly or at too high a temperature (above the metastable limit).

The "Salting Out" Solution

Do not attempt to isolate the free base directly if purity is critical.[1] Isolate as the Hydrochloride (HCl) Salt .[1] The ionic lattice of the salt forces crystallization where the neutral molecule would oil out.

Step-by-Step Protocol: HCl Salt Isolation

• Extraction: Extract the crude reaction mixture with Toluene (to remove inorganic salts) or use the reaction solvent if applicable.[1]

• Drying: Dry the organic layer thoroughly with Anhydrous

  .[1] Note: Water traces prevent salt crystallization.[1]

• Acidification:

  • Cool the solution to 0–5°C .

  • Slowly bubble HCl gas or add HCl in IPA dropwise.

  • Target pH: 2–3.[1]

• Crystallization: The hydrochloride salt will precipitate as a white/off-white solid.

• Filtration: Filter immediately. Wash with cold acetone or IPA to remove non-polar impurities.[1]

Workup Decision Tree

Caption: Troubleshooting workflow for converting an "oiled out" intermediate into a filterable crystalline salt.

Frequently Asked Questions (FAQ)

Q: Can I use DMF for the reaction? A: Yes, DMF is excellent for solubility during the reaction. However, it is not recommended for industrial scale-up due to the difficulty of removing it without high-vacuum distillation, which can thermally degrade the product.[1] Acetonitrile or Alcohol/Water mixtures are preferred for easier workup [1, 2].[1]

Q: Why is my yield lower than the 80% reported in literature? A: Check for the dipolymer . Run an HPLC or TLC. If you see a spot with high retention (very non-polar), you likely overheated the reaction or used too much base, consuming your product into the dipolymer sludge.[1] Ensure your molar ratio of Base:Substrate does not exceed 3:1 [1].[1]

Q: How do I clean the final product if it's slightly colored? A: Use Isopropanol (IPA) for recrystallization.

• Dissolve the solid in boiling IPA (approx. 10 volumes).

• Add activated carbon (5% w/w).[1]

• Filter hot.[1]

• Allow to cool slowly to Room Temperature, then to 0°C. Rapid cooling traps impurities.

References

• Patent CN1283623C : Method for preparing 6-fluoro-3-(4- piperidyl)-1,2-benzo isoxazole hydrochlorate.[1] Available at: [1]

• US Patent 6,750,341 : Preparation of risperidone.[1] (Describes the use of Acetonitrile/IPA over DMF). Available at: [1]

• Journal of Chemical and Pharmaceutical Research : Synthesis and Characterization of Impurities in Risperidone. (2013). Available at: [1]

• CN111777601B : Preparation method of 6-fluoro-3-(4-piperidyl)-1, 2 benzisoxazole hydrochloride. Available at: [1]

Sources

• 1. Clean and Efficient Synthesis of Isoxazole Derivatives in Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ossila.com [ossila.com]
• 3. CN101328173A - Method for preparing 6-fluoro-3-(4- piperidyl)-1,2-benzo isoxazole hydrochlorate - Google Patents [patents.google.com]

Minimizing defluorination side reactions in benzisoxazole synthesis

Topic: Minimizing Defluorination Side Reactions in Benzisoxazole Synthesis

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction

Welcome to the technical support center for benzisoxazole synthesis. This guide is designed to provide in-depth troubleshooting advice and practical solutions for researchers encountering challenges during the synthesis of fluorinated benzisoxazoles. As a Senior Application Scientist, my goal is to combine established chemical principles with practical, field-proven insights to help you optimize your synthetic routes and minimize unwanted side reactions, particularly defluorination.

The intramolecular nucleophilic aromatic substitution (SNAr) of ortho-fluoroaryl oximes is a common and efficient method for constructing the benzisoxazole core. Fluorine's high electronegativity makes it an excellent leaving group in SNAr reactions, often leading to high reactivity.[1] However, under certain conditions, this high reactivity can also lead to undesired side reactions, such as defluorination, which can significantly impact yield and purity. This guide will walk you through understanding and mitigating these challenges.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism for synthesizing benzisoxazoles from o-fluoroaryl oximes?

The most common method is an intramolecular nucleophilic aromatic substitution (SNAr) reaction. The process begins with the deprotonation of the oxime's hydroxyl group by a base, forming an oximate anion. This anion then acts as an intramolecular nucleophile, attacking the carbon atom bearing the fluorine. The aromatic ring temporarily loses its aromaticity, forming a negatively charged intermediate known as a Meisenheimer complex.[2][3] Finally, the fluoride ion is expelled, and the aromaticity of the ring is restored, yielding the benzisoxazole product.[2]

Q2: Why is fluorine often the halogen of choice for this synthesis?

Fluorine is highly electronegative, which makes the carbon it is attached to more electrophilic and susceptible to nucleophilic attack.[1] In the context of the SNAr mechanism, the attack of the nucleophile is often the rate-determining step.[2][3] Therefore, the high reactivity of fluoroarenes can lead to faster reaction rates and milder reaction conditions compared to other haloarenes.

Q3: What is a defluorination side reaction?

A defluorination side reaction is any process that removes the fluorine atom from the aromatic ring without forming the desired benzisoxazole product. This can occur through various mechanisms, potentially leading to a mixture of the desired product and a non-fluorinated analog, or other byproducts. While direct evidence in the literature for defluorination as a major side reaction in benzisoxazole synthesis is scarce, the principles of SNAr suggest that harsh reaction conditions could promote it.

Q4: What are the likely consequences of defluorination?

The primary consequences are a lower yield of the desired fluorinated benzisoxazole and the need for more complex purification steps to remove the defluorinated byproducts. In a drug development context, the presence of such impurities can be a significant issue.

Troubleshooting Guide: Minimizing Defluorination

This section provides a more detailed, problem-oriented approach to troubleshooting defluorination side reactions.

Issue 1: Low yield of fluorinated benzisoxazole with evidence of a defluorinated byproduct.

Potential Cause: The reaction conditions (base, temperature, solvent) are too harsh, leading to a competing defluorination pathway.

Explanation of Causality:

The SNAr reaction for benzisoxazole formation is a delicate balance. While heat and a strong base are often required to drive the reaction forward, excessive amounts of either can provide enough energy to activate alternative, undesired reaction pathways. A very strong base might interact with the aromatic ring in a way that promotes the removal of fluorine without the desired cyclization.

Solution 1.1: Optimize the Base

The choice and concentration of the base are critical. A base that is too strong or used in excess can promote side reactions.

Recommendations:

• Switch to a Milder Base: If you are using a strong base like sodium hydroxide or potassium hydroxide, consider switching to a weaker inorganic base like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃).

• Use an Organic Base: Non-nucleophilic organic bases like 1,8-Diazabicycloundec-7-ene (DBU) can also be effective.

• Stoichiometry: Use the minimum amount of base required to deprotonate the oxime. A slight excess (e.g., 1.1-1.5 equivalents) is often sufficient.

Table 1: Comparison of Common Bases in Benzisoxazole Synthesis

Base	Strength	Typical Conditions	Potential Impact on Defluorination
NaOH/KOH	Strong	Aqueous, high temp.	Higher risk under harsh conditions
K₂CO₃	Moderate	DMF, EtOH, reflux	Lower risk, generally reliable[4]
CsF	Moderate	Acetonitrile, THF	Can also act as a fluoride source[5][6]
DBU	Strong (non-nucleophilic)	Organic solvents	Can be a good alternative to inorganic bases

Solution 1.2: Optimize the Reaction Temperature

Higher temperatures accelerate most reactions, but they may accelerate side reactions more than the desired reaction.

Recommendations:

• Stepwise Temperature Reduction: Start by lowering the reaction temperature by 10-20°C and monitor the reaction progress. You may need to extend the reaction time to achieve full conversion.

• Room Temperature Reactions: If your substrate is sufficiently activated (e.g., with strong electron-withdrawing groups on the ring), it may be possible to run the reaction at room temperature with a suitable base and solvent combination.

Solution 1.3: Optimize the Solvent

The solvent can influence the solubility of the reactants and intermediates, as well as the reactivity of the base.

Recommendations:

• Polar Aprotic Solvents: Solvents like DMF, DMSO, and acetonitrile are commonly used and generally give good results.[7] However, their high polarity can sometimes favor side reactions.

• Less Polar Solvents: Consider switching to a less polar solvent like THF or 1,4-dioxane, which may help to temper the reactivity of the base.[5][6]

• Fluorinated Solvents: Solvents like 1,1,1,3,3,3-hexafluoroisopropanol (HFIP) are highly polar but poorly nucleophilic, which can sometimes prevent solvent-related side reactions.[8]

Issue 2: Reaction is sluggish, and increasing temperature or base strength leads to defluorination.

Potential Cause: The aromatic ring is not sufficiently activated for the intramolecular SNAr to occur under mild conditions.

Explanation of Causality:

The SNAr mechanism is significantly accelerated by the presence of electron-withdrawing groups (EWGs) ortho and para to the leaving group (in this case, fluorine).[2][3] These groups stabilize the negative charge of the Meisenheimer intermediate, lowering the activation energy of the reaction. If your substrate lacks such groups, more forcing conditions are required, which can lead to side reactions.

Solution 2.1: Modify the Substrate (if possible)

If you are in the early stages of a synthetic campaign, consider whether you can add an electron-withdrawing group to the aromatic ring to facilitate the cyclization. This is a design-stage solution but is often the most effective.

Solution 2.2: Consider Alternative Synthetic Routes

If modifying the substrate is not an option, you may need to consider a different approach to synthesizing the benzisoxazole core that does not rely on SNAr of a fluoroarene. Some alternatives include:

• Cycloaddition Reactions: A [3+2] cycloaddition of in-situ generated nitrile oxides and arynes can form the benzisoxazole ring under mild conditions.[5][9]

• Palladium-Catalyzed Cyclization: Certain substituted oximes can undergo Pd-catalyzed cyclization to form benzisoxazoles.

Visualizing the Reaction and Troubleshooting

Diagram 1: Proposed Reaction Pathways

This diagram illustrates the desired intramolecular SNAr cyclization versus a hypothetical competing defluorination pathway.

Caption: Desired SNAr cyclization vs. a potential defluorination side reaction.

Diagram 2: Troubleshooting Workflow

This diagram provides a logical workflow for addressing defluorination issues.

Caption: A step-by-step guide to troubleshooting defluorination.

Experimental Protocols

Protocol 1: General Procedure for Benzisoxazole Synthesis with Minimized Side Reactions

This protocol uses milder conditions that should favor the desired cyclization over defluorination.

Materials:

• o-Fluoroaryl oxime (1.0 eq)

• Potassium carbonate (K₂CO₃, 1.5 eq)

• N,N-Dimethylformamide (DMF)

• Round-bottom flask, condenser, magnetic stirrer, heating mantle

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a condenser, add the o-fluoroaryl oxime (1.0 eq) and potassium carbonate (1.5 eq).

• Solvent Addition: Add DMF to the flask to achieve a concentration of approximately 0.1-0.2 M of the starting oxime.

• Inert Atmosphere: Purge the flask with an inert gas (N₂ or Ar) for 5-10 minutes.

• Heating: Heat the reaction mixture to 80-100°C with vigorous stirring. Note: The optimal temperature may vary depending on the substrate.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) every 1-2 hours.

• Workup: Once the starting material is consumed, cool the reaction mixture to room temperature. Dilute with water and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Protocol 2: Quantifying Defluorination by ¹⁹F NMR Spectroscopy

¹⁹F NMR is a highly sensitive technique for detecting and quantifying fluorine-containing compounds.

Procedure:

• Sample Preparation: Before workup, carefully take a small aliquot (e.g., 0.1 mL) of the crude reaction mixture. Dilute it with a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) suitable for NMR analysis.

• Internal Standard: Add a known amount of a fluorine-containing internal standard that does not interfere with the signals of your starting material or product (e.g., trifluorotoluene).

• Acquisition: Acquire a ¹⁹F NMR spectrum.

• Analysis:

  • Identify the signal corresponding to the fluorine on your starting material and the signal for the fluoride anion (F⁻), which will be a broad singlet.

  • Integrate the peaks for the starting material, the fluoride anion, and the internal standard.

  • By comparing the integral of the fluoride anion peak to that of the starting material and the internal standard, you can quantify the extent of defluorination.

References

• Recent advances in the synthesis of 1,2-benzisoxazoles and 1,2-benzisoxazolines. (n.d.). Google Books.

• Dubrovskiy, A. V., & Larock, R. C. (2010). Synthesis of Benzisoxazoles by the [3 + 2] Cycloaddition of in situ Generated Nitrile Oxides and Arynes. Organic letters, 12(6), 1180–1183. [Link]

• Synthesis of Benzisoxazolines by the Coupling of Arynes with Nitrones - PMC. (n.d.). Retrieved February 13, 2024, from [Link]

• Activating PFAS to Unlock Efficient Defluorination | Environmental Science & Technology. (n.d.). Retrieved February 13, 2024, from [Link]

• Scheme 52: Synthesis of 3-Substituted Benzisoxazoles. (n.d.). ResearchGate. [Link]

• Synthesis of Benzisoxazoles. (n.d.). Organic Chemistry Portal. [Link]

• Nucleophilic aromatic substitution. (2023, December 29). In Wikipedia. [Link]

• Ryan, S. J., et al. (2018). Concerted Nucleophilic Aromatic Substitutions. Journal of the American Chemical Society, 140(28), 8859–8866. [Link]

• One Step at Time: Most Nucleophilic Aromatic Substitutions are Concerted. (2018, July 16). [Link]

• Nucleophilic Aromatic Substitution: Introduction and Mechanism. (2018, August 20). Master Organic Chemistry. [Link]

• Catalytic Concerted SNAr Reactions of Fluoroarenes by an Organic Superbase - PMC. (n.d.). Retrieved February 13, 2024, from [Link]

• Catalytic Concerted SNAr Reactions of Fluoroarenes by an Organic Superbase | Journal of the American Chemical Society. (n.d.). Retrieved February 13, 2024, from [Link]

• Beyond Conventional Organic Electrosynthesis: The Role of Fluorinated Solvents - RUA. (n.d.). Retrieved February 13, 2024, from [Link]

• NUCLEOPHILIC AROMATIC SUBSTITUTION - NCRD's Sterling Institute of Pharmacy. (n.d.). [Link]

• General Synthesis of 2-Substituted Benzoxazoles Based on Tf2O-Promoted Electrophilic Activation of Tertiary Amides - PMC. (n.d.). Retrieved February 13, 2024, from [Link]

• Synthesis of N-Alkyl-1,3-dihydro-2,1-benzisoxazoles | Organic Letters. (n.d.). Retrieved February 13, 2024, from [Link]

• Flow and temporal effects on the sonolytic defluorination of perfluorooctane sulfonic acid. (n.d.). ScienceDirect. [Link]

• Spontaneous Aqueous Defluorination of Trifluoromethylphenols: Substituent Effects and Revisiting the Mechanism - ChemRxiv. (n.d.). [Link]

• Reductive Defluorination and Mechanochemical Decomposition of Per- and Polyfluoroalkyl Substances (PFASs): From Present Knowledge to Future Remediation Concepts - MDPI. (n.d.). [Link]

• Base-Promoted SNAr Reactions of Fluoro- and Chloroarenes as a Route to N-Aryl Indoles and Carbazoles - ResearchGate. (n.d.). [Link]

Sources

• 1. ncrdsip.com [ncrdsip.com]
• 2. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. Synthesis of Benzisoxazoles by the [3 + 2] Cycloaddition of in situ Generated Nitrile Oxides and Arynes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis of Benzisoxazolines by the Coupling of Arynes with Nitrones - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. rua.ua.es [rua.ua.es]
• 9. Benzisoxazole synthesis [organic-chemistry.org]

Controlling regioselectivity in 5-fluoro vs 6-fluoro benzisoxazole formation

Welcome to the Advanced Synthesis Support Portal. Topic: Controlling Regioselectivity in 5-Fluoro vs. 6-Fluoro-1,2-Benzisoxazole Formation Ticket ID: BZI-REGIO-001 Status: Open Support Level: Tier 3 (Senior Scientist)

Executive Summary & Diagnostic Overview

In the synthesis of pharmaceutical intermediates (e.g., for Risperidone, Paliperidone, or Zonisamide), the 1,2-benzisoxazole moiety is a critical pharmacophore. Users frequently encounter confusion regarding the regiochemical outcome of the cyclization reaction.

The Core Rule: In the standard base-mediated cyclization of 2-halobenzoyl oximes, the regioselectivity is predetermined by the substitution pattern of the starting benzene ring . "Controlling" the outcome is effectively an exercise in precursor selection and geometric isomer management (

vs. ) .

This guide addresses the three most common failure modes:

• Regio-Mismatch: Selecting the wrong difluorobenzene precursor.

• The "Z-Gate" Failure: Inability to cyclize due to oxime geometry.

• Competitive Hydrolysis: Formation of salicylonitriles instead of benzisoxazoles.

Knowledge Base: Precursor Selection (The Hardware)

The formation of the benzisoxazole ring involves an intramolecular Nucleophilic Aromatic Substitution (

) where the oxime oxygen attacks the ortho-fluorine. The position of the second fluorine atom on the benzene ring determines the final numbering.

The Mapping Protocol

To obtain the specific isomer, you must map the benzene ring positions of the precursor to the fused ring system.

Target Product	Required Precursor	Mechanism of Mapping
6-Fluoro-1,2-benzisoxazole	2,4-Difluorophenyl ketone	The F at position 2 is displaced (forming the O-bridge). The F at position 4 remains and becomes position 6 in the fused system.
5-Fluoro-1,2-benzisoxazole	2,5-Difluorophenyl ketone	The F at position 2 is displaced. The F at position 5 remains and becomes position 5 in the fused system.
4-Fluoro-1,2-benzisoxazole	2,6-Difluorophenyl ketone	The F at position 2 is displaced. The F at position 6 remains and becomes position 4 in the fused system.
7-Fluoro-1,2-benzisoxazole	2,3-Difluorophenyl ketone	The F at position 2 is displaced. The F at position 3 remains and becomes position 7 in the fused system.

Critical Note: The numbering shifts because the bridgehead carbons are assigned differently in the fused IUPAC system compared to the isolated benzene ring.

• Precursor C2

  Benzisoxazole C7a (Bridgehead)

• Precursor C4

  Benzisoxazole C6

• Precursor C5

  Benzisoxazole C5

Troubleshooting Guide: The "Z-Gate" (The Software)

Even with the correct precursor, the reaction often fails (0% yield or recovered starting material). This is usually a stereochemical issue.

The Issue: The oxime (

) exists as (trans) and (cis) isomers. The Constraint: Only the -isomer places the nucleophilic oxygen in proximity to the ortho-fluorine leaving group. The -isomer is sterically incapable of cyclization.

Diagnostic Workflow

Figure 1: Decision tree for managing oxime geometry during synthesis.

Resolution Protocol: In-Situ Isomerization

If your crude oxime is predominantly

-isomer, you do not need to discard it.

• Solvent: Switch to high-boiling alcohols (e.g., n-Butanol) or polar aprotic solvents (DMF).

• Additive: Use a Lewis acid (e.g.,

  or ) or simply reflux in acidic alcohol prior to base addition to equilibrate the mixture. The -isomer is depleted by cyclization, driving the equilibrium (Le Chatelier’s principle).

Standard Operating Procedure (SOP)

Target: 6-Fluoro-3-(4-piperidinyl)-1,2-benzisoxazole (Risperidone Intermediate)

Reagents

• Substrate: 4-(2,4-difluorobenzoyl)piperidine HCl

• Oximation: Hydroxylamine HCl (

  )

• Base: Potassium Hydroxide (

  ) or

• Solvent: Methanol (MeOH) or Ethanol (EtOH)

Step-by-Step Protocol

• Oximation (Formation of Precursor):

  • Dissolve 4-(2,4-difluorobenzoyl)piperidine HCl (1.0 eq) in MeOH.

  • Add

    (1.5 eq) and a mild base (e.g., Sodium Acetate or ) to liberate the free amine.

  • Reflux for 4–6 hours.

  • Checkpoint: Monitor by HPLC. You will see two peaks corresponding to

    and oximes.[1]

• One-Pot Cyclization (The "Shioiri" Modification):

  • Cool the reaction mixture to room temperature.

  • Add excess aqueous

    (50% w/w, approx 4–5 eq). Note: Strong base is required to deprotonate the oxime hydroxyl group ( ).

  • Heat to reflux (65°C for MeOH) for 12 hours.

  • Mechanism:[2][3][4][5] The base deprotonates the oxime (

    ). The -oxime anion attacks the C-2 fluorine. The -oxime equilibrates to under reflux and cyclizes.

• Work-up:

  • Cool to

    .

  • Neutralize carefully with conc.

    to . Warning: Going too acidic ( ) can hydrolyze the isoxazole ring.

  • The product usually precipitates as a solid. Filter and wash with water.

FAQ: Common Failure Modes

Q1: I obtained a nitrile (2-hydroxy-4-fluorobenzonitrile) instead of the benzisoxazole. Why?

• Diagnosis: This is the Kemp Elimination or Beckmann-type fragmentation.

• Cause: This occurs if the base is too strong (e.g., LDA) or if the reaction is allowed to overheat without cyclizing (often due to

  -isomer lock).

• Fix: Ensure your oxime is in the

  -configuration before adding the harsh base, or use a milder base like in DMF if the substrate is sensitive.

Q2: Can I use 2,4-dichloro precursors instead of difluoro?

• Answer: Generally, no.[6] Fluorine is a much better leaving group in

  reactions due to the high electronegativity stabilizing the Meisenheimer complex intermediate. Chlorine reacts significantly slower, leading to decomposition before cyclization.

Q3: How do I distinguish 5-fluoro from 6-fluoro isomers analytically?

• Method:

  NMR is definitive.

  • 6-Fluoro: The fluorine is para to the bridgehead nitrogen and meta to the bridgehead oxygen. It typically appears as a specific multiplet (td or dd) due to coupling with H5 and H7.

  • 5-Fluoro: The fluorine is para to the bridgehead oxygen. The chemical shift will differ by 3–5 ppm due to the different electronic environment of the heterocycle.

References

• Synthesis of 6-fluoro-3-(4-piperidinyl)

  • Title: Preparation method of 6-fluoro-3-(4-piperidyl)-1,2 benzisoxazole hydrochloride.[5][7][8]

  • Source: CN111777601B (P

  • URL:

• Oxime Isomeriz

  ) Effects:
  • Title: Synthesis of Isoxazoles via One-Pot Oxidation/Cyclization Sequence from Propargylamines (Discusses Cu-mediated Z-selective cycliz

  • Source: J. Org.[2] Chem. 2022, 87, 11222–11225.[2]

  • URL:

• General Benzisoxazole Reviews

  • Title: 1,2-Benzisoxazoles and Related Compounds (Science of Synthesis).[4][5][9][10]

  • Source: Thieme Connect.

  • URL:

• Medicinal Chemistry Context (Risperidone)

  • Title: Synthesis of novel 6-fluoro-3-(4-piperidinyl)-1,2-benzisoxazole derivatives as antiproliferative agents.[8][11]

  • Source: Investigational New Drugs, 27, 534–542 (2009).[8]

  • URL:

Sources

• 1. recercat.cat [recercat.cat]
• 2. Synthesis of Isoxazoles via One-Pot Oxidation/Cyclization Sequence from Propargylamines [organic-chemistry.org]
• 3. prepchem.com [prepchem.com]
• 4. mdpi.com [mdpi.com]
• 5. CN111777601B - Preparation method of 6-fluoro-3- (4-piperidyl) -1, 2 benzisoxazole hydrochloride - Google Patents [patents.google.com]
• 6. Benzisoxazole synthesis [organic-chemistry.org]
• 7. nbinno.com [nbinno.com]
• 8. ossila.com [ossila.com]
• 9. Thieme E-Books & E-Journals [thieme-connect.de]
• 10. researchgate.net [researchgate.net]
• 11. Synthesis of novel 6-fluoro-3-(4-piperidinyl)-1,2-benzisoxazole derivatives as antiproliferative agents: a structure-activity relationship study - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Resolving Emulsions in Benzisoxazole Amine Extractions

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting strategies and frequently asked questions (FAQs) to address the common challenge of emulsion formation during the liquid-liquid extraction of benzisoxazole amines. Our goal is to equip you with the scientific principles and practical techniques to efficiently resolve these emulsions, ensuring high-purity yields and reproducible results.

Troubleshooting Guide: A Systematic Approach to Breaking Emulsions

Emulsions are stable mixtures of immiscible liquids, such as an organic solvent and an aqueous phase, that fail to separate into distinct layers. This phenomenon is a frequent complication in the workup of benzisoxazole amine syntheses, often leading to product loss and purification difficulties. The following guide offers a systematic, multi-pronged approach to tackling these stubborn emulsions.

Visualizing the Troubleshooting Workflow

The following diagram illustrates a logical progression for addressing emulsions. Start with the simplest and least disruptive methods before moving to more involved techniques.

Caption: A step-by-step workflow for resolving emulsions.

Frequently Asked Questions (FAQs)

Q1: Why are emulsions so common when extracting basic compounds like benzisoxazole amines?

A1: Emulsion formation is particularly prevalent during the extraction of basic compounds for several reasons:

• Surfactant-like Properties: Amines, especially those with both hydrophobic (the benzisoxazole ring) and hydrophilic (the amine group) moieties, can act as surfactants, reducing the interfacial tension between the aqueous and organic layers and stabilizing the emulsion.[1][2]

• Presence of Particulates: Finely divided solid impurities from the reaction mixture can accumulate at the interface of the two liquid phases, physically preventing the droplets from coalescing.[3][4]

• pH Effects: During acid-base extractions, the protonation and deprotonation of the amine can lead to the formation of salts that may have some solubility in both phases, contributing to the stability of the emulsion. Emulsions are also noted to occur frequently when extracting a basic solution with chlorinated solvents like dichloromethane (DCM).[3]

Q2: I've formed an emulsion. What is the very first thing I should try?

A2: The principle of "less is more" is often the best starting point.

• Patience: Simply let the separatory funnel stand undisturbed for 15-30 minutes.[3][5] Gravity can sometimes be sufficient to break a weak emulsion.

• Gentle Agitation: Instead of vigorous shaking, which can worsen the emulsion, try gently swirling the separatory funnel or inserting a glass stirring rod to gently agitate the emulsion layer.[1][2] This can help to coalesce the dispersed droplets.

Q3: The emulsion is persistent. What is the next step?

A3: If gentle methods fail, the next step is to alter the properties of the aqueous phase by "salting out."

• Mechanism: Adding a saturated solution of sodium chloride (brine) increases the ionic strength of the aqueous layer.[2] This makes the organic components, including your benzisoxazole amine, less soluble in the aqueous phase, forcing them into the organic layer and destabilizing the emulsion.[1] The salt ions also hydrate, reducing the amount of "free" water available to solvate the organic molecules.

• Protocol: Add a small volume of saturated brine to the separatory funnel, gently swirl, and allow the layers to separate. Repeat with additional small portions of brine if necessary.

Q4: Can I use pH adjustment to break the emulsion?

A4: Yes, adjusting the pH of the aqueous layer can be a very effective technique, especially for amines.

• Expertise & Experience: Benzisoxazole amines are basic. If you are extracting the free base into an organic solvent, ensure the aqueous layer is sufficiently basic (pH > 10). This will keep the amine in its neutral, more organosoluble form. Conversely, if you are performing an acidic wash to remove the amine from the organic layer, ensure the aqueous layer is sufficiently acidic (pH < 2) to fully protonate the amine and make it water-soluble.[6][7][8] Emulsions can sometimes form at intermediate pH values where the amine salt is partially soluble in both phases.

Q5: I've tried salting out and pH adjustment, but the emulsion remains. What now?

A5: At this point, physical methods of separation are recommended.

• Filtration through Celite®: This is a highly effective method when the emulsion is stabilized by fine solid particles.[3][4] Celite®, a form of diatomaceous earth, is a porous filter aid that can trap these fine particulates, allowing the now destabilized liquids to pass through and separate.[9][10][11]

  Experimental Protocol: Filtration through Celite®

  • Prepare a Büchner funnel with a piece of filter paper that fits snugly.

  • Create a slurry of Celite® in the organic solvent you are using for the extraction.

  • With the vacuum off, pour the slurry into the Büchner funnel to create a pad of Celite® approximately 1-2 cm thick.

  • Apply gentle vacuum to settle the pad and pull the solvent through.

  • Carefully pour the entire emulsified mixture onto the Celite® pad under gentle vacuum.

  • Wash the filter cake with a small amount of fresh organic solvent to ensure all of your product is collected.

  • The filtrate in the receiving flask should now consist of two distinct layers.

• Centrifugation: If available, a centrifuge is an excellent, albeit more mechanically intensive, method for breaking emulsions.[1][5][12] The centrifugal force accelerates the separation of the denser and lighter phases.

Q6: Are there any "last resort" techniques for very stubborn emulsions?

A6: Yes, if all else fails, you can try modifying the organic phase or employing specialized equipment.

• Solvent Modification: Adding a small amount of a different, miscible organic solvent can alter the polarity of the organic phase and may help to dissolve the emulsifying agents, breaking the emulsion.[2] For example, if you are using dichloromethane, adding a small amount of tetrahydrofuran or ethyl acetate might be effective.

• Phase Separator Paper: This is a specialized filter paper impregnated with silicone, which renders it hydrophobic.[2] It allows the organic phase to pass through while retaining the aqueous phase. This can be a quick and efficient way to separate the layers without a separatory funnel.

Summary of Emulsion Breaking Techniques

Technique	Principle of Action	When to Use	Considerations
Allowing to Stand	Gravity-based separation	Weak, freshly formed emulsions	Time-consuming
Gentle Agitation	Promotes droplet coalescence	Mild emulsions	Vigorous agitation can worsen the problem
Salting Out (Brine Wash)	Increases aqueous phase ionic strength, reducing organic solubility	Most common and effective first-line chemical method	Ensure the salt is fully dissolved
pH Adjustment	Alters the solubility of the amine by protonation/deprotonation	When working with acid-base extractions	Ensure your target compound is stable at the adjusted pH
Filtration through Celite®	Removes fine solid particulates that stabilize the emulsion	Emulsions with visible suspended solids	May require additional solvent for washing the filter cake
Centrifugation	Accelerates phase separation through applied G-force	Stubborn emulsions where other methods have failed	Requires access to a centrifuge
Solvent Modification	Alters the polarity of the organic phase to dissolve emulsifying agents	As a last resort for very persistent emulsions	May complicate solvent removal later

References

• University of Rochester, Department of Chemistry. Workup: How to Manage an Emulsion. [Link]

• Wheeler, C., et al. (2020). Integrating continuous flow reaction and work-up: chiral amine resolution, separation and purification using a novel coalescing filter system. Reaction Chemistry & Engineering, 5(6), 1136-1142.
• Patent WO2014104380A1. Aqueous amine emulsion.

• Wikipedia. Acid–base extraction. [Link]

• Reddit. Breaking emulsions : r/chemistry. [Link]

• Nimse, S. B., & Kim, T. (2013). Microwave-assisted synthesis of 1,2-benzisoxazole derivatives in ionic liquid. Tetrahedron Letters, 54(44), 5940-5943.

• ResearchGate. How to break an emulsion during liquid liquid extraction when you need the aqueous phase afterwards?[Link]

• Al-Maaeni, M. A.

• AZoM. (2018, May 17). Techniques for Emulsion Breaking for Oil in Water Solvent Extractions. [Link]

• Spectro Scientific. Emulsion Breaking Techniques for Oil in Water Solvent Extractions. [Link]

• Organic Chemistry Portal. Benzoxazole synthesis. [Link]

• MDPI. Amine-Based Solvents and Additives to Improve the CO2 Capture Processes: A Review. [Link]

• University of York, Department of Chemistry. Active Filtration. [Link]

• LCGC International. Tips for Troubleshooting Liquid–Liquid Extractions. [Link]

• Alternative to Meds Center. (2022, September 18). Risperdal Withdrawal Symptoms, Risperidone Side Effects, Treatment Help. [Link]

• Sciencemadness Discussion Board. Extraction problems. [Link]

• Future4200. Using celite - Solvent Recovery. [Link]

• University of Rochester, Department of Chemistry. Workup: Amines. [Link]

• Chemistry LibreTexts. (2022, April 7). 4.8: Acid-Base Extraction. [Link]

• Reddit. Struggling with Reductive Amination: Tips for Isolating My Amine Product?[Link]

• ACS Publications. Continuous Homogeneously Catalyzed Production of Fatty Amines in Microemulsions Proof of Concept in a Mini-Plant. [Link]

• Chemistry LibreTexts. (2024, October 15). 5.2: Filtration through Celite. [Link]

• ACS Publications. Synthesis of N-Alkyl-1,3-dihydro-2,1-benzisoxazoles. [Link]

• Patent WO2007079944A1.

• National Institutes of Health. Synthesis of N-Alkyl-1,3-dihydro-2,1-benzisoxazoles. [Link]

• Patent CN111777601B. Preparation method of 6-fluoro-3- (4-piperidyl) -1, 2 benzisoxazole hydrochloride.
• Patent WO1997013808A1. Liquid amine compound and bituminous emulsifier produced using same.

• YouTube. (2017, March 6). How to Filter through Celite. [Link]

Sources

• 1. Emulsion Breaking Techniques for Oil in Water Solvent Extractions [spectrosci.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Workup [chem.rochester.edu]
• 4. reddit.com [reddit.com]
• 5. azom.com [azom.com]
• 6. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 7. Workup [chem.rochester.edu]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Chemistry Teaching Labs - Active Filtration [chemtl.york.ac.uk]
• 10. Using celite - Solvent Recovery - Future4200 [future4200.com]
• 11. youtube.com [youtube.com]
• 12. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

1H NMR Chemical Shifts for (5-Fluorobenzo[d]isoxazol-3-yl)methanamine: A Comparative Technical Guide

Executive Summary

(5-Fluorobenzo[d]isoxazol-3-yl)methanamine (CAS: 858436-66-9) is a critical bicyclic heterocyclic building block, frequently employed as a scaffold in the synthesis of atypical antipsychotics (e.g., Risperidone analogs) and anticonvulsants (e.g., Zonisamide derivatives).

Accurate structural characterization of this intermediate is challenging due to two primary factors:

• Regioisomerism: Distinguishing the 5-fluoro isomer from the 6-fluoro analog requires precise analysis of splitting patterns (

  coupling).

• Protonation State: The chemical shift of the methylene bridge (

  ) and the aromatic protons is highly sensitive to the amine's protonation state (free base vs. hydrochloride salt).

This guide provides a comparative analysis of the 1H NMR signatures for this compound, offering validated protocols for distinguishing salt forms and regioisomers.

Structural Analysis & Numbering Logic

To interpret the NMR data correctly, one must first understand the numbering of the 1,2-benzisoxazole ring system. The fluorine atom at position 5 creates distinct splitting patterns due to spin-spin coupling between

and .

Predicted Splitting Patterns (5-Fluoro Isomer)

• H-4 (Proton ortho to F, peri to isoxazole): Appears as a doublet of doublets (dd). It couples to F-5 (

  Hz) and meta-couples to H-6.

• H-6 (Proton ortho to F, ortho to O-bridge): Appears as a doublet of doublets (dd) or multiplet. It couples to F-5 (

  Hz) and meta-couples to H-4.

• H-7 (Proton meta to F, adjacent to O-bridge): Appears as a doublet of doublets (dd). It shows strong ortho-coupling to H-6 and weak para-coupling to F-5.

Figure 1: Structural logic dictating the NMR splitting patterns and chemical shifts.

Comparative Chemical Shift Data[1][2][3][4][5][6]

The following data compares the Free Base form (typically in

) against the Hydrochloride Salt form (typically in ). The salt form is the most common commercial supply state.

Table 1: 1H NMR Chemical Shift Comparison

Proton Assignment	Free Base ( )	HCl Salt ( )	Multiplicity	Coupling ( ) / Notes
(Methylene)	3.95 - 4.05	4.25 - 4.35	Singlet (s)	Critical Diagnostic: Downfield shift of ~0.3 ppm in salt form due to deshielding by .
/	~1.6 - 1.9	8.60 - 8.90	Broad Singlet	Free amine is often invisible or broad; Ammonium salt is a distinct broad peak integrating to 3H.
Ar-H7 (adj to O)	7.50 - 7.60	7.75 - 7.85	dd	Deshielded by isoxazole oxygen.
Ar-H4 (adj to C3)	7.35 - 7.45	7.60 - 7.70	dd	Hz.
Ar-H6	7.20 - 7.30	7.45 - 7.55	td / m	Overlaps frequently; distinct splitting.

Note: Chemical shifts are referenced to TMS (

0.00). Values are representative ranges derived from structural analogs (e.g., Zonisamide intermediates and 6-fluoro isomers) and solvent effects on benzylamines [1][2].

Critical Application: Distinguishing Regioisomers

A common synthesis error yields the 6-fluoro isomer instead of the 5-fluoro target. 1H NMR is the primary tool for validation.

The "Symmetry" Test

• 5-Fluoro Isomer: The protons H-4 and H-6 are both ortho to the fluorine. You will see two distinct multiplets with large H-F coupling constants (~8-10 Hz).

• 6-Fluoro Isomer: Only H-5 and H-7 are ortho to fluorine. H-4 is meta to fluorine (small coupling,

  Hz).

• Diagnostic Signal: Look at the proton at position 4 (the doublet closest to the side chain).

  • If

    Hz 5-Fluoro (Target).

  • If

    Hz 6-Fluoro (Impurity).

Experimental Protocol: Sample Preparation

To ensure reproducible chemical shifts, particularly for the exchangeable amine protons, follow this standardized protocol.

Protocol A: Routine Purity Check (Salt Form)

Objective: Confirm identity of commercial HCl salt.

• Solvent: Use DMSO-d6 (99.9% D) stored over molecular sieves. Do not use

  as the salt is insoluble.

• Concentration: Dissolve 5-10 mg of sample in 0.6 mL solvent.

• Acquisition: Run at 298 K. Set relaxation delay (

  ) to seconds to allow full relaxation of the ammonium protons for accurate integration.

• Verification: The ammonium peak (

  ) must integrate to 3H relative to the methylene singlet (2H).

Protocol B: Free Base Verification

Objective: Confirm successful neutralization/extraction.

• Preparation: Suspend 20 mg of HCl salt in 1 mL saturated

  . Extract with 1 mL .

• Filtration: Pass the organic layer through a cotton plug containing anhydrous

  (to remove water/acid traces).

• Solvent: Use

  neutralized with basic alumina if the amine peak is broad.

• Observation: The methylene peak should shift upfield to ~4.0 ppm, and the ammonium signals at >8 ppm should disappear.

Figure 2: Decision tree for selecting the correct NMR solvent and interpreting results based on solubility.

References

• Gottlieb, H. E.; Kotlyar, V.; Nudelman, A. (1997).[1] NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. Journal of Organic Chemistry, 62(21), 7512–7515. Link

• Babij, N. R., et al. (2016).[1] NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Drug Development Process. Organic Process Research & Development, 20(3), 661–667.[1] Link

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 9855826 (Related Analog). Link[2]

• World Intellectual Property Organization (WIPO). Patent WO2011113894A1: Pyridine and pyrazine derivative for the treatment of CF. (Describes synthesis of Benzo[d]isoxazol-3-ylmethanamine parent). Link

Sources

• 1. carlroth.com [carlroth.com]
• 2. 4-Hydroxy-4-(4-nitrophenyl)butan-2-one | C10H11NO4 | CID 9855826 - PubChem [pubchem.ncbi.nlm.nih.gov]

Mass spectrometry fragmentation pattern of (5-Fluorobenzo[d]isoxazol-3-yl)methanamine

The following guide provides an in-depth technical analysis of the mass spectrometry fragmentation of (5-Fluorobenzo[d]isoxazol-3-yl)methanamine , a critical fluorinated building block in medicinal chemistry.

This guide moves beyond simple spectral listing to explore the mechanistic causality of ion formation, offering a comparative analysis against non-fluorinated analogs and structural isomers commonly encountered in drug development (e.g., Risperidone intermediates).

A Comparative Fragmentation Guide for Medicinal Chemists

Executive Summary & Chemical Context

(5-Fluorobenzo[d]isoxazol-3-yl)methanamine (CAS: 1083402-26-9) is a pharmacophore scaffold often used to introduce the bioisosteric 1,2-benzisoxazole ring into antipsychotic and anticonvulsant candidates.[1]

In mass spectrometry, this molecule exhibits a distinct "frag-print" governed by the lability of the isoxazole N–O bond . Unlike stable aromatic systems, the 1,2-benzisoxazole core undergoes a characteristic ring contraction or cleavage upon collisional activation.[1] Understanding this pathway is essential for distinguishing the 5-fluoro target from its regioisomer, the 6-fluoro analog (a key intermediate in Risperidone synthesis).[1]

Key Chemical Properties

Property	Data
Formula	C₈H₇FN₂O
Monoisotopic Mass	166.0542 Da
[M+H]⁺ (ESI)	167.0615 m/z
Key Structural Feature	Labile N–O bond; Primary amine side chain

Fragmentation Mechanics (The "Frag-Map")[2]

The fragmentation of 1,2-benzisoxazoles under ESI-CID (Collision Induced Dissociation) conditions is driven by protonation at the ring nitrogen or the exocyclic amine. The breakdown follows three primary mechanistic pillars:

• Side-Chain Loss (Neutral Loss of NH₃): The primary amine is the most basic site. Protonation here followed by inductive cleavage leads to the loss of ammonia (17 Da).

• Isoxazole Ring Opening (N–O Cleavage): This is the diagnostic event. The weak N–O bond ruptures, often rearranging to form a 2-cyanophenol-type cation or expelling CO/HCN.[1]

• Fluorine Retention: The C–F bond on the benzene ring is metabolically and spectrometrically stable under standard CID energies (20–40 eV), serving as a mass tag (+18 Da shift vs. non-fluorinated analog).

Visualizing the Pathway

The following diagram maps the specific dissociation events for the [M+H]⁺ ion.

Caption: Predicted ESI-MS/MS fragmentation pathway of (5-Fluorobenzo[d]isoxazol-3-yl)methanamine showing primary ammonia loss and secondary ring degradation.[1]

Comparative Performance Analysis

To validate the identity of the 5-fluoro compound, it must be compared against its non-fluorinated analog and its positional isomer.

Comparison 1: Impact of Fluorination

Target: (5-Fluorobenzo[d]isoxazol-3-yl)methanamine vs. Analog: (Benzo[d]isoxazol-3-yl)methanamine.[1]

Feature	5-Fluoro Target (m/z)	Non-Fluorinated Analog (m/z)	Mechanistic Insight
Parent Ion [M+H]⁺	167.06	149.07	The F-substitution adds exactly 17.99 Da (replacing H with F).[1]
Primary Fragment (-NH₃)	150.03	132.04	Both lose ammonia readily.[1] The mass shift is conserved, confirming F is on the core ring, not the side chain.
Ring Cleavage (-CO)	122.03	104.04	Loss of CO from the isoxazole ring. The F-atom remains attached to the benzene ring.
Benzyne-type Ion	95.02	77.04	High-energy fragment.[1] The 5-F analog yields a fluorobenzyne ion (C₆H₃F⁺), whereas the analog yields the classic phenyl cation (C₆H₅⁺).

Comparison 2: The Isomer Challenge (5-F vs. 6-F)

Distinguishing the 5-fluoro target from the 6-fluoro isomer (Risperidone building block) is the most difficult analytical challenge. Both have identical masses (m/z 167.06).[1]

• Differentiation Strategy: While MS/MS fragments are identical in mass, their Relative Abundance (RA) differs due to the electronic effect of the fluorine position on the stability of the carbocation intermediates.

• Protocol: Use a stepped Collision Energy (CE) ramp (e.g., 10, 20, 40 eV).[1]

  • 5-Fluoro: Fluorine is meta to the ring nitrogen.

  • 6-Fluoro: Fluorine is para to the ring nitrogen. The 6-F position typically stabilizes the ring-opened phenol ion more effectively, potentially leading to a higher ratio of the ring-opened fragment (m/z ~135) vs. the ammonia-loss fragment (m/z 150).

Validated Experimental Protocol

This protocol is designed for High-Resolution Mass Spectrometry (HRMS) using a Q-TOF or Orbitrap system.[1]

Step 1: Sample Preparation

• Stock Solution: Dissolve 1 mg of (5-Fluorobenzo[d]isoxazol-3-yl)methanamine in 1 mL of methanol (LC-MS grade).

• Working Solution: Dilute to 1 µg/mL (approx 6 µM) in 50:50 Methanol:Water + 0.1% Formic Acid.

  • Why Formic Acid? To ensure complete protonation of the primary amine ([M+H]⁺ generation).

Step 2: MS Parameters (Direct Infusion)[1]

• Source: ESI Positive Mode.

• Flow Rate: 10 µL/min.

• Capillary Voltage: 3.5 kV.

• Cone Voltage: 30 V (Keep low to prevent in-source fragmentation of the labile N–O bond).

• Desolvation Temp: 350°C.

Step 3: MS/MS Acquisition

• Isolation Window: 1.0 Da (centered on 167.06).[1]

• Collision Gas: Argon or Nitrogen.

• Collision Energy (CE): Acquire spectra at three distinct energies:[1]

  • 10 eV: To observe the parent ion and initial NH₃ loss (m/z 150).

  • 25 eV: To maximize structural fragments (m/z 122, 135).

  • 40 eV: To generate "fingerprint" low-mass ions (fluorobenzyne m/z 95).

References

• BenchChem. (2025).[1][2] Mass Spectrometry Fragmentation of 1,2-Benzisoxazole Derivatives. Retrieved from [1]

• National Center for Biotechnology Information. (2025).[1] PubChem Compound Summary for CID 849421, 6-Fluoro-3-(4-piperidinyl)-1,2-benzisoxazole. Retrieved from [1]

• Ossila. (2025).[1] 6-Fluoro-3-(4-piperidinyl)-1,2-benzisoxazole hydrochloride: A fluorinated heterocyclic building block.[1][3] Retrieved from

• Royal Society of Chemistry. (2015). Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for structural elucidation. Analyst. Retrieved from [1]

• K. Vékey. (1996).[1][4] Internal Energy Effects in Mass Spectrometry. Journal of Mass Spectrometry. (Mechanistic basis for N-O cleavage energies).

Sources

• 1. Benzisoxazoles | Fisher Scientific [fishersci.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. ossila.com [ossila.com]
• 4. gala.gre.ac.uk [gala.gre.ac.uk]

Precision Benchmarking: Elemental Analysis Strategies for Fluorinated Heterocycles (C8H7FN2O Derivatives)

Target Analyte: C8H7FN2O Derivatives (e.g., 5-Fluorooxindole, 7-Amino-5-fluoroindolin-2-one) Primary Challenge: Fluorine-Quartz Interference & Nitrogen Refractoriness Content Type: Technical Comparison & Protocol Guide

Executive Summary: The "Fluorine Effect" in Microanalysis

For medicinal chemists synthesizing C8H7FN2O derivatives (common scaffolds for kinase inhibitors like Sunitinib analogs), elemental analysis (EA) serves as the ultimate arbiter of bulk purity. However, this specific molecular profile—a fused nitrogenous ring system containing fluorine—presents a dual analytical hazard:

• The Silica Etch: Upon combustion, fluorine forms Hydrogen Fluoride (HF), which aggressively attacks standard quartz (

  ) combustion tubes to form volatile Silicon Tetrafluoride ( ). This artificially inflates the Carbon signal and permanently damages the detector.

• Refractory Nitrogen: The oxindole core is thermally stable. Without optimal oxidation catalysts, nitrogen release is incomplete, leading to low %N results that fail the standard

  acceptance criteria.

This guide objectively compares the three dominant methodologies for validating C8H7FN2O, ranking them by precision, sample economy, and regulatory acceptance.

Comparative Analysis: Selecting the Right Methodology

The following table contrasts the three primary workflows for validating C8H7FN2O.

Feature	Method A: Dynamic Flash Combustion (Modified)	Method B: Schöniger Flask Combustion	Method C: HRMS (Orbitrap/Q-TOF)
Primary Output	%C, %H, %N (Bulk Purity)	%F (Halogen Specific)	Exact Mass (Molecular Identity)
Mechanism	High-temp oxidation ( C) + GC separation	Oxygen-rich flask burn + Ion Chromatography	Ionization + Time-of-Flight detection
Fluorine Handling	Requires Additives (WO or V O )	Excellent (absorbed in alkaline solution)	N/A (F detected by mass defect)
Sample Req.	1.5 – 3.0 mg	5.0 – 10.0 mg	< 0.1 mg
Precision	High ( ) if optimized	Moderate ( )	High (< 3 ppm mass error)
Regulatory Status	Gold Standard for purity statements	Ancillary support for Halogens	Accepted if EA is unstable/impossible
Cost/Run	Moderate	Low (Labor High)	High

Verdict for C8H7FN2O:

• For Publication/Patents: You must use Method A (Modified Flash Combustion) to prove bulk purity >95%.

• For Structure Confirmation: Use Method C (HRMS).

• For Fluorine Quantification: Use Method B if the F-count is in dispute.

Technical Deep Dive: The Modified Flash Combustion Protocol

To successfully analyze C8H7FN2O without destroying your instrument or failing the

rule, you must modify the standard CHN workflow.

The "Gold Standard" Protocol

Objective: Prevent HF from etching the quartz tube while ensuring complete combustion of the oxindole ring.

Reagents & Consumables:

• Capsule: Tin (Sn) capsule (acts as the initial flash heater).

• Additive: Tungsten Trioxide (WO

  ) or proprietary "Fluoro-Stop" reagents.

  • Why? WO

    acts as a scramble catalyst and effectively binds Fluorine, preventing HF formation.

• Standard: 4-Fluorobenzoic acid (Theoretical: C=60.00%, H=3.60%, F=13.56%). Do not use Acetanilide; it lacks F and will not validate the scavenging efficiency.

Step-by-Step Workflow:

• Micro-Weighing:

  • Tare the tin capsule.

  • Weigh 1.5 mg to 2.5 mg of the dried C8H7FN2O derivative.

  • Crucial Step: Add 10–15 mg of WO

    powder directly over the sample inside the capsule.

  • Fold the capsule tightly to exclude atmospheric nitrogen.

• Combustion Reactor Setup:

  • Ensure the combustion tube packing includes a distinct layer of WO

    on quartz wool in the hot zone ( C).

  • Causality: This secondary layer catches any Fluorine that escapes the tin capsule, protecting the downstream quartz and GC column.

• Run Parameters:

  • O

    Injection: Increase oxygen dose by 10% relative to non-fluorinated heterocycles to overcome the thermal stability of the oxindole scaffold.

  • Cycle Time: Extend the combustion hold time by 10-15 seconds.

• Data Validation (Self-Check):

  • Verify the Standard (4-Fluorobenzoic acid). If %C is > 60.4%, Fluorine is etching the tube (forming SiF

    which mimics CO ). Stop and repack the tube.

Visualization of Workflows

Diagram 1: The Fluorine-Safe Combustion Reactor

This diagram illustrates the critical packing strategy required to analyze C8H7FN2O derivatives safely.

Caption: Modified reactor packing. The WO3 layer is critical for trapping HF before it damages the quartz or detector.

Diagram 2: Decision Logic for Analytical Method

Caption: Selection logic. Use Modified Combustion for bulk purity; resort to HRMS only when sample is scarce.

Data Analysis & Acceptance Criteria

The Rule

For C8H7FN2O (MW: ~166.15 g/mol ), the theoretical values are:

• C: 57.83%

• H: 4.25%

• N: 16.86%

Acceptance Range:

• Carbon: 57.43% – 58.23%

• Nitrogen: 16.46% – 17.26%

Troubleshooting Common Failures

Observation	Root Cause	Corrective Action
High %C (> 58.3%)	Fluorine etching quartz (SiF detected).	Add more WO to sample; replace combustion tube packing.
Low %N (< 16.4%)	Incomplete combustion of oxindole ring.	Increase O dose; add V O (oxidizing agent) to sample.
High %H	Moisture absorption (hygroscopic sample).	Dry sample at 60°C under vacuum for 4 hours; handle in dry box.

The "Oxygen by Difference" Trap

Never attempt to quantify Oxygen directly in fluorinated samples unless using a dedicated pyrolysis unit (1060°C). In standard CHN mode, Oxygen is calculated:

Warning: If you fail to account for the Fluorine mass (approx 11.4%) in this calculation, your Oxygen value will be massively inflated.

References

• Thermo Fisher Scientific. (2020). CHN Determination in Fluorine-Compounds with the FlashSmart Elemental Analyzer. Application Note 42203. Link

• American Chemical Society (ACS). (2025). Journal of Medicinal Chemistry: Author Guidelines (Purity of Tested Compounds).Link

• Elementar. (2023). CHNS analysis of fluorinated samples: Technical Note.Link

• Royal Society of Chemistry. (1961). Interference of carbon dioxide in the Schöniger flask combustion of organofluorine compounds. The Analyst.[1][2][3] Link

• Frontiers in Chemistry. (2022). Synthesis and Biological Evaluation of 5-Fluoro-2-Oxindole Derivatives. (Example of C8H7FN2O scaffold synthesis). Link

Sources

• 1. collectionscanada.ca [collectionscanada.ca]
• 2. Schöniger oxidation - Wikipedia [en.wikipedia.org]
• 3. Author Guidelines [researcher-resources.acs.org]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of (5-Fluorobenzo[d]isoxazol-3-yl)methanamine

As a Senior Application Scientist, it is understood that the integrity of research extends beyond the bench to the responsible management of all chemical reagents, including their final disposal. This guide provides an in-depth, procedural framework for the safe handling and disposal of (5-Fluorobenzo[d]isoxazol-3-yl)methanamine. The protocols herein are designed to ensure the safety of laboratory personnel, maintain regulatory compliance, and protect the environment.

The causality behind these rigorous procedures is rooted in the molecular structure of the compound. The presence of a fluorinated aromatic ring suggests potential environmental persistence and aquatic toxicity. The methanamine group confers basicity and potential reactivity with acids, while the isoxazole ring, a heterocyclic structure, necessitates careful handling as its toxicological properties may not be fully characterized. Therefore, this compound must be treated as hazardous waste in the absence of explicit data to the contrary.

Hazard Assessment and Regulatory Framework

All chemical waste, including (5-Fluorobenzo[d]isoxazol-3-yl)methanamine, is regulated by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[1] Furthermore, laboratory safety practices are governed by the Occupational Safety and Health Administration (OSHA) standard 29 CFR 1910.1450, commonly known as the Laboratory Standard.[2][3][4] This standard mandates the creation of a written Chemical Hygiene Plan (CHP) which outlines procedures for safe chemical use and disposal.[2][5]

While a specific Safety Data Sheet (SDS) for this novel compound may not be readily available, its constituent functional groups (fluorinated benzene, isoxazole, primary amine) suggest it should be handled as a substance with potential for toxicity, skin and eye irritation, and environmental harm.[6][7][8][9] Therefore, it must be managed as hazardous waste.

Table 1: Key Safety and Disposal Parameters

Parameter	Guideline/Specification	Rationale & Authoritative Source
Waste Classification	Hazardous Waste (Assumed)	In the absence of complete toxicological data, treat as hazardous to ensure maximum safety and compliance.[10]
Primary Hazard Class	Toxic, Irritant	Based on analogous structures containing amine and fluorinated aromatic groups.[7][8]
Required PPE	Nitrile gloves, safety goggles (or face shield), lab coat	To prevent skin and eye contact with the potentially irritating and toxic compound.[11]
Handling Location	Certified Chemical Fume Hood	To minimize inhalation exposure to vapors or aerosols.
Incompatible Materials	Strong acids, oxidizing agents	The amine group can react exothermically with acids.[11][12] Oxidizing agents can lead to hazardous reactions.
Regulatory Standard	EPA (RCRA), OSHA (29 CFR 1910.1450)	These federal regulations govern the generation, handling, and disposal of hazardous waste in the United States.[1][2][3]

Step-by-Step Waste Collection and Segregation Protocol

Proper segregation is the cornerstone of safe chemical waste management. Mixing incompatible waste streams can result in dangerous chemical reactions.[11][12] This protocol ensures that (5-Fluorobenzo[d]isoxazol-3-yl)methanamine waste is handled in a compliant and safe manner from the point of generation.

Materials Required:

• Designated hazardous waste container (HDPE or glass, compatible with amines)

• Hazardous waste tag/label

• Personal Protective Equipment (PPE) as specified in Table 1

Procedure:

• Container Preparation: Obtain a clean, dry waste container from your institution's Environmental Health & Safety (EHS) department or designated provider. Ensure the container is made of a material compatible with organic amines.[11]

• Labeling: Before adding any waste, affix a hazardous waste label to the container.[1][13] Fill out the label with the following information:

  • The words "Hazardous Waste".[13]

  • The full, unabbreviated chemical name: "(5-Fluorobenzo[d]isoxazol-3-yl)methanamine". Do not use formulas or abbreviations.[1][13]

  • For mixtures, list all components and their approximate percentages.

  • The date of waste generation (the date you first add waste to the container).[1]

  • The point of origin (e.g., Laboratory, Room Number, Building).[1]

• Waste Transfer:

  • Conduct all waste transfers inside a certified chemical fume hood.

  • Carefully pour or transfer the waste into the labeled container, avoiding splashes or spills.

  • Do not fill the container beyond 90% of its capacity to allow for vapor expansion.[14]

• Container Sealing: Securely close the container cap immediately after adding waste. It is a regulatory violation to leave a hazardous waste container open except when actively adding or removing waste.[13][15]

• Storage: Store the sealed waste container in a designated satellite accumulation area (SAA).[13] This area must be near the point of generation and under the control of the laboratory personnel. The container must be stored in secondary containment to prevent spills from spreading.

• Disposal Request: Once the container is full (at 90% capacity) or you have finished generating this waste stream, submit a chemical waste pickup request to your institution's EHS office.[1][13]

Disposal Pathway Decision Framework

The following diagram outlines the decision-making process for managing different forms of waste related to (5-Fluorobenzo[d]isoxazol-3-yl)methanamine.

Caption: Disposal decision workflow for (5-Fluorobenzo[d]isoxazol-3-yl)methanamine.

Decontamination of Empty Containers

An "empty" container that held a hazardous chemical is not considered non-hazardous until it has been properly decontaminated. The first rinse of such a container must be collected and treated as hazardous waste.[16]

Procedure:

• Under a chemical fume hood, rinse the empty container with a suitable solvent (e.g., methanol or acetone) that is miscible with the compound.

• Pour this first rinse into your designated liquid hazardous waste container for (5-Fluorobenzo[d]isoxazol-3-yl)methanamine.

• Repeat the rinse two more times. Subsequent rinses may be permissible for sewer disposal, but only with explicit written permission from your institution's EHS department.[1] In the absence of such permission, collect all three rinses as hazardous waste.

• Once the container is fully decontaminated, deface or remove the original label to prevent confusion.

• The clean, decontaminated container can now be disposed of in the appropriate glass or plastic recycling bin or as regular trash, according to institutional policy.

Emergency Procedures: Spills and Exposures

All laboratory personnel must be trained on emergency response procedures as part of the Chemical Hygiene Plan.[2][5]

• Minor Spill (Contained within Fume Hood):

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, absorb the spill with a chemical absorbent pad or material compatible with amines.

  • Collect the contaminated absorbent material and place it in a sealed, labeled bag or container for disposal as solid hazardous waste.

  • Clean the spill area with a suitable solvent and then with soap and water.

• Major Spill (Outside of Fume Hood):

  • Evacuate the immediate area.

  • Alert laboratory personnel and contact your institution's EHS/emergency response team immediately.

  • Provide them with the name of the chemical and any available hazard information.

• Personnel Exposure:

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention.

  • Eye Contact: Immediately flush eyes with an eyewash station for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

  • Inhalation: Move the affected person to fresh air. Seek medical attention.

By adhering to these scientifically grounded and regulation-compliant procedures, researchers can ensure that the lifecycle of (5-Fluorobenzo[d]isoxazol-3-yl)methanamine is managed with the highest standards of safety and environmental stewardship.

References

• Environmental Health and Safety, University of Tennessee. How to Dispose of Chemical Waste. [Link]

• MasterControl. 29 CFR 1910.1450 — OSHA Laboratory Standard. [Link]

• Occupational Safety and Health Administration. Laboratory Safety Guidance. [Link]

• Collect and Recycle. Amine Disposal For Businesses. [Link]

• Office of Clinical and Research Safety, Vanderbilt University. The Laboratory Standard. [Link]

• ACTenviro. How to Properly Manage Hazardous Waste Under EPA Regulations. [Link]

• Occupational Safety and Health Administration. Laboratories - Overview. [Link]

• Columbia University Research. Hazardous Chemical Waste Management Guidelines. [Link]

• U.S. Environmental Protection Agency. Proper Handling of Hazardous Waste Guide. [Link]

• U.S. Environmental Protection Agency. Steps in Complying with Regulations for Hazardous Waste. [Link]

• University of Wisconsin–Madison, Safety Department. Chapter 7 Chemical Disposal Procedures. [Link]

• University of Toronto, Department of Chemistry. Standard Operating Procedure: Hazardous Waste Storage and Disposal. [Link]

• ETH Zürich. Factsheet: Disposal of Hazardous Waste - Basic Principles. [Link]

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• 4. Laboratories - Overview | Occupational Safety and Health Administration [osha.gov]
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